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  • Product: 2-(2-Aminopropyl)phenol
  • CAS: 87835-14-1

Core Science & Biosynthesis

Foundational

Physicochemical and Pharmacological Profiling of 2-(2-Aminopropyl)phenol

Executive Summary 2-(2-Aminopropyl)phenol, commonly referred to as ortho-hydroxyamphetamine or 2-hydroxyamphetamine, is a bioactive phenethylamine derivative. As a structural isomer of the well-known diagnostic agent par...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-(2-Aminopropyl)phenol, commonly referred to as ortho-hydroxyamphetamine or 2-hydroxyamphetamine, is a bioactive phenethylamine derivative. As a structural isomer of the well-known diagnostic agent para-hydroxyamphetamine, this compound holds significant relevance in forensic toxicology, neuropharmacology, and metabolic studies. This whitepaper deconstructs the physicochemical properties of 2-(2-Aminopropyl)phenol, elucidates its metabolic pathways, and provides field-validated analytical protocols for its isolation and quantification.

Molecular Causality and Physicochemical Properties

The structural geometry of 2-(2-Aminopropyl)phenol dictates its pharmacokinetic behavior and receptor binding affinity. The ortho-substitution of the phenolic hydroxyl group relative to the aliphatic amine side chain creates unique intramolecular dynamics. Depending on the rotational conformation, this proximity allows for transient intramolecular hydrogen bonding, which sterically shields the polar amine.

This shielding effect slightly reduces the apparent Topological Polar Surface Area (TPSA) compared to its para-substituted counterpart, granting the molecule excellent membrane permeability and a highly optimized partition coefficient for crossing the blood-brain barrier (BBB)[1].

Quantitative Data Summary

The following table synthesizes the core physicochemical descriptors of 2-(2-Aminopropyl)phenol and the mechanistic rationale behind their values[1][2]:

PropertyValuePharmacological / Analytical Causality
Molecular Weight 151.21 g/mol Low molecular mass facilitates rapid diffusion across lipid bilayers.
XLogP3 1.4Moderate lipophilicity ensures an optimal volume of distribution and efficient partitioning during liquid-liquid extraction.
TPSA 46.3 ŲA TPSA < 90 Ų strongly correlates with high central nervous system (CNS) penetrability.
Predicted pKa 10.25 ± 0.30The high pKa of the primary amine dictates that the molecule is highly ionized at physiological pH, requiring alkaline conditions (pH > 9.5) for successful organic extraction.
H-Bond Donors 2Essential for anchoring the molecule to aspartate residues within the Norepinephrine Transporter (NET).

Metabolic Pathways and Pharmacokinetics

In human metabolism, 2-(2-Aminopropyl)phenol is primarily encountered as the major Phase I metabolite of 2-methoxyamphetamine (2-MA) and methoxyphenamine[1][3]. The biotransformation is driven by the hepatic cytochrome P450 system, predominantly via the highly polymorphic CYP2D6 isoenzyme[4].

Toxicological Significance: The O-demethylation of 2-MA to 2-(2-Aminopropyl)phenol is a critical detoxification step. In forensic and clinical toxicology, identifying this specific ortho-hydroxy metabolite is mandatory for differentiating exposure to 2-MA from the highly lethal para-methoxyamphetamine (PMA), which metabolizes into the potent sympathomimetic 4-hydroxyamphetamine[4].

Metabolism MA 2-Methoxyamphetamine (2-MA) CYP CYP2D6 O-demethylation MA->CYP Hepatic Phase I APP 2-(2-Aminopropyl)phenol (2-Hydroxyamphetamine) CYP->APP Detoxification EXC Renal Excretion (Glucuronide Conjugate) APP->EXC Phase II UGTs

Caption: CYP2D6-mediated O-demethylation of 2-MA to 2-(2-Aminopropyl)phenol.

Pharmacodynamics: Indirect Sympathomimetic Action

Like other hydroxyamphetamines, 2-(2-Aminopropyl)phenol acts as an indirect sympathomimetic amine. It lacks direct agonist activity at adrenergic receptors; instead, it utilizes the norepinephrine transporter (NET) to enter post-ganglionic sympathetic nerve terminals. Once inside, it displaces endogenous norepinephrine from presynaptic storage vesicles into the synaptic cleft.

Clinical Application in Diagnostics: This specific mechanism of action is the cornerstone for diagnosing and localizing 5[5]. When a hydroxyamphetamine solution is applied topically to the eye:

  • Pre-ganglionic Lesion (1st/2nd Order): The post-ganglionic neuron remains structurally intact. The drug successfully enters the terminal, releases norepinephrine, and induces robust mydriasis (pupillary dilation).

  • Post-ganglionic Lesion (3rd Order): The terminal neuron has degenerated. The drug has no vesicular norepinephrine to displace, resulting in a failure to dilate the miotic pupil[5].

Analytical Methodology: GC-MS Extraction and Derivatization

To accurately isolate and quantify 2-(2-Aminopropyl)phenol from complex biological matrices (e.g., urine or hepatic microsomal incubations), analysts must overcome the molecule's high polarity and basicity. The following self-validating protocol utilizes Liquid-Liquid Extraction (LLE) followed by perfluoroacylation to ensure thermal stability and prevent peak tailing during Gas Chromatography-Mass Spectrometry (GC-MS)[4].

Step-by-Step Experimental Protocol
  • Internal Standard Addition (Validation Step): Spike 1 mL of the biological sample with 50 µL of a deuterated internal standard (e.g., 2-MA-d3) to monitor extraction recovery and correct for matrix effects.

  • Sample Alkalinization: Add 0.5 mL of 0.1 M carbonate buffer (pH 9.5).

    • Causality: The predicted pKa of the primary amine is ~10.25. Adjusting the pH to 9.5 suppresses ionization, converting the molecule into its free-base form to maximize its partition coefficient into the organic phase.

  • Liquid-Liquid Extraction (LLE): Add 3 mL of ethyl acetate. Vortex vigorously for 5 minutes, then centrifuge at 3000 x g for 10 minutes.

  • Organic Phase Transfer: Carefully aspirate the upper organic layer and transfer it to a clean borosilicate glass vial.

  • Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas at 40°C.

  • Derivatization: Reconstitute the dried residue in 50 µL of ethyl acetate. Add 50 µL of Pentafluoropropionic anhydride (PFPA). Seal the vial tightly and incubate at 70°C for 20 minutes[4].

    • Causality: PFPA acts as a powerful acylating agent, targeting both the primary amine and the phenolic hydroxyl group. This dual-derivatization drastically lowers the boiling point of the analyte and generates highly specific, high-mass fragmentation ions for MS identification.

  • Final Reconstitution: Evaporate the excess PFPA under nitrogen and reconstitute the derivative in 50 µL of ethyl acetate. Inject 1 µL into the GC-MS operating in Electron Impact (EI) mode at 70 eV.

Workflow Step1 1. Sample Alkalinization pH 9.5 Buffer Step2 2. L-L Extraction Ethyl Acetate Step1->Step2 Step3 3. Derivatization PFPA @ 70°C, 20 min Step2->Step3 Step4 4. Reconstitution Dry & dissolve in EtOAc Step3->Step4 Step5 5. GC-MS Analysis EI Mode (70 eV) Step4->Step5

Caption: GC-MS analytical workflow for the extraction and derivatization of 2-(2-Aminopropyl)phenol.

References

  • PubChem. "2-(2-Aminopropyl)phenol | C9H13NO | CID 541960 - Computed Properties and Hazards." National Institutes of Health (NIH).
  • ChemicalBook. "2-(2-aminopropyl)phenol | 87835-14-1 - Properties.
  • Benchchem. "1-(2-Methoxyphenyl)propan-2-amine | 15402-84-3 - Metabolism and GC-MS Analysis.
  • Kanski, Bowling. "Clinical Ophthalmology A Systematic Approach 7th Edition - Horner Syndrome and Hydroxyamphetamine." Studfile.net.
  • PubMed / NIH. "The influence of pregnancy on the biotransformation and urinary excretion of methoxyphenamine in mice.

Sources

Exploratory

2-(2-Aminopropyl)phenol (CAS 87835-14-1): Chemical Identifiers, Metabolic Pathways, and Analytical Protocols

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Chemical identification, xenobiotic biotransformation, and self-validating analytical methodologies. Introduction and P...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Chemical identification, xenobiotic biotransformation, and self-validating analytical methodologies.

Introduction and Pharmacological Context

In the landscape of xenobiotic metabolism and forensic toxicology, 2-(2-Aminopropyl)phenol (CAS: 87835-14-1) serves as a critical biomarker. It is primarily recognized as the human secondary metabolite of the sympathomimetic amine and bronchodilator methoxyphenamine, as well as the designer drug 2-methoxyamphetamine [1, 3].

Understanding the precise identifiers, physicochemical properties, and enzymatic pathways associated with 2-(2-Aminopropyl)phenol is essential for pharmacokinetic profiling, particularly in phenotyping studies involving the highly polymorphic cytochrome P450 2D6 (CYP2D6) enzyme. This technical guide synthesizes the core chemical data and provides a field-proven, self-validating protocol for the in vitro generation and quantification of this metabolite.

Chemical Identity and Core Identifiers

To ensure unambiguous identification across laboratory information management systems (LIMS) and regulatory submissions, the primary chemical identifiers for 2-(2-Aminopropyl)phenol are consolidated in Table 1 .

Table 1: Standardized Chemical Identifiers

Identifier TypeValue
IUPAC Name 2-(2-aminopropyl)phenol
CAS Registry Number 87835-14-1
PubChem CID 541960
Molecular Formula C₉H₁₃NO
Molecular Weight 151.21 g/mol
Canonical SMILES CC(CC1=CC=CC=C1O)N
InChIKey BCYNCBWCTHFJIU-UHFFFAOYSA-N
Common Synonyms o-(2-Aminopropyl)phenol; 2-Amino-1-(o-hydroxyphenyl)propane; Dexaminol

Physicochemical Properties & Hazard Profile

The extraction and chromatographic behavior of 2-(2-Aminopropyl)phenol is dictated by its amphoteric nature—containing both a basic primary amine and an acidic phenolic hydroxyl group. Table 2 summarizes its computed properties [1].

Table 2: Computed Physicochemical Properties

PropertyValueImplication for Analytical Chemistry
XLogP3 1.4Moderate lipophilicity; requires pH adjustment for efficient liquid-liquid extraction (LLE).
Topological Polar Surface Area 46.3 ŲGood membrane permeability, typical for CNS-active metabolites.
Hydrogen Bond Donors 2Capable of strong interactions with silica-based stationary phases; may cause peak tailing without end-capping.
Hydrogen Bond Acceptors 2Influences electrospray ionization (ESI) efficiency in MS.
Safety and Handling (GHS Classification)

When handling synthesized standards of 2-(2-Aminopropyl)phenol, adherence to GHS safety protocols is mandatory. The compound is classified under several acute toxicity and irritation hazard statements [1]:

  • H302 / H312 / H332: Harmful if swallowed, in contact with skin, or inhaled.

  • H315 / H319: Causes skin irritation and serious eye irritation.

  • H335: May cause respiratory irritation.

Metabolic Pathways and Enzymatic Causality

The formation of 2-(2-Aminopropyl)phenol in vivo is a sequential biotransformation process. When a patient or subject ingests methoxyphenamine, the parent drug first undergoes N-demethylation (mediated by non-CYP2D6 isozymes) to form 2-methoxyamphetamine.

Subsequently, the critical rate-limiting step occurs: O-demethylation . The CYP2D6 enzyme specifically targets the sterically accessible methoxy group on the aromatic ring, cleaving the methyl ether to yield the phenolic hydroxyl group of 2-(2-Aminopropyl)phenol[2, 3]. Because CYP2D6 is subject to extensive genetic polymorphism (poor vs. ultrarapid metabolizers), the urinary concentration of 2-(2-Aminopropyl)phenol directly correlates with the patient's CYP2D6 phenotype.

MetabolicPathway A Methoxyphenamine (N-methyl-2-methoxyamphetamine) B 2-Methoxyamphetamine (N-demethylated intermediate) A->B N-demethylation (Non-CYP2D6) C 2-(2-Aminopropyl)phenol CAS: 87835-14-1 B->C O-demethylation (CYP2D6)

Fig 1: Biotransformation pathway yielding 2-(2-Aminopropyl)phenol via CYP2D6 O-demethylation.

Experimental Protocol: In Vitro CYP2D6 Metabolism & Quantification

To study this specific metabolic pathway, researchers must employ an in vitro system that isolates CYP2D6 activity. The following protocol outlines a self-validating workflow using recombinant human CYP2D6 microsomes.

Causality in Protocol Design: Direct extraction of 2-(2-Aminopropyl)phenol from aqueous matrices is notoriously difficult due to its amphoteric (zwitterionic) nature at physiological pH. To solve this, the protocol incorporates a pre-analysis acetylation step . Acetylation converts the basic amine and acidic phenol into neutral amide/ester products, drastically increasing organic extraction efficiency and improving LC-MS/MS peak shape and ionization [2].

Step-by-Step Methodology

Phase 1: Incubation and Enzymatic Reaction

  • System Setup: Prepare a 500 µL reaction mixture containing 100 mM potassium phosphate buffer (pH 7.4), 1.0 mg/mL recombinant human CYP2D6 microsomes, and 10 µM of the substrate (2-methoxyamphetamine).

  • Self-Validation Control: Prepare a parallel "Negative Control" tube containing the exact mixture plus 1 µM of Quinidine (a potent, selective CYP2D6 inhibitor). Complete inhibition of 2-(2-Aminopropyl)phenol formation in this tube validates that the observed metabolism is strictly CYP2D6-dependent [2].

  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, 3.3 mM MgCl₂).

  • Incubation: Incubate at 37°C in a shaking water bath for exactly 30 minutes.

Phase 2: Quenching and Derivatization 5. Termination: Stop the reaction by adding 500 µL of ice-cold acetonitrile containing an isotopically labeled internal standard (e.g., 2-(2-Aminopropyl)phenol-d3). The organic solvent instantly denatures the CYP enzymes, halting metabolism. 6. Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated microsomal proteins. Transfer the supernatant to a clean glass tube. 7. Acetylation: Add 50 µL of acetic anhydride and 50 µL of pyridine to the supernatant. Vortex and heat at 60°C for 30 minutes. This neutralizes the amphoteric sites.

Phase 3: Extraction and LC-MS/MS 8. Liquid-Liquid Extraction (LLE): Add 2 mL of ethyl acetate to the acetylated mixture. Vortex vigorously for 2 minutes, then centrifuge to separate the layers. 9. Drying and Reconstitution: Transfer the upper organic layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of initial LC mobile phase (e.g., 95% Water / 5% Acetonitrile with 0.1% Formic Acid). 10. Quantification: Inject 5 µL into an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode, tracking the specific transitions for the acetylated 2-(2-Aminopropyl)phenol derivative.

Workflow S1 1. Substrate Incubation (37°C, NADPH) S2 2. Reaction Quenching (Ice-cold ACN) S1->S2 S3 3. Derivatization (Acetylation) S2->S3 S4 4. Liquid-Liquid Extraction S3->S4 S5 5. LC-MS/MS Analysis S4->S5

Fig 2: Self-validating in vitro microsomal workflow for metabolite quantification.

Conclusion

2-(2-Aminopropyl)phenol (CAS: 87835-14-1) is far more than a simple structural isomer; it is a vital metabolic endpoint for assessing CYP2D6 activity and understanding the pharmacokinetics of methoxyphenamine-derived compounds. By leveraging the standardized identifiers and the chemically rationalized, self-validating extraction protocols detailed above, analytical scientists can achieve highly reproducible quantification of this amphoteric metabolite in complex biological matrices.

References

  • PubChem - 2-(2-Aminopropyl)phenol | C9H13NO | CID 541960 Source: National Institutes of Health (NIH) URL:[Link]

  • Metabolism of methoxyphenamine in vitro by a CYP2D6 microsomal preparation Source: PubMed (National Library of Medicine) URL:[Link]

Foundational

A Technical Guide to 2-(2-Aminopropyl)phenol: An Emerging Metabolite of Pharmacological Interest

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-(2-Aminopropyl)phenol, a significant metabolite of (2R)-1-(2-methoxyphenyl)propan-2-ami...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-Aminopropyl)phenol, a significant metabolite of (2R)-1-(2-methoxyphenyl)propan-2-amine. The formation of this metabolite occurs primarily through O-demethylation, a crucial Phase I metabolic reaction predominantly catalyzed by the cytochrome P450 enzyme, CYP2D6. This document delineates the metabolic pathway, offers detailed protocols for in vitro metabolic studies, and presents validated analytical methodologies for the detection and quantification of 2-(2-Aminopropyl)phenol in biological matrices. Furthermore, it explores the potential pharmacological and toxicological implications of this metabolite, providing a foundational resource for researchers in drug metabolism, pharmacology, and toxicology.

Introduction

2-(2-Aminopropyl)phenol is a human metabolite of (2R)-1-(2-methoxyphenyl)propan-2-amine, a compound belonging to the phenethylamine class, which includes a wide range of psychoactive substances and pharmaceuticals.[1] The study of drug metabolites is critical in the fields of pharmacology and toxicology, as they can possess their own distinct biological activities, contributing to either the therapeutic or adverse effects of the parent compound. Understanding the metabolic fate of a xenobiotic is a cornerstone of drug development and safety assessment.

The metabolic conversion of a methoxy-substituted aromatic ring to a hydroxyl group, as seen in the formation of 2-(2-Aminopropyl)phenol, can significantly alter the pharmacological profile of a molecule. This transformation can affect its ability to cross the blood-brain barrier, its affinity for and activity at various receptors and transporters, and its subsequent metabolic pathways, including conjugation and excretion. This guide will provide an in-depth exploration of the formation, analysis, and potential significance of 2-(2-Aminopropyl)phenol.

Metabolic Pathway: From Parent Compound to Metabolite

The primary route for the formation of 2-(2-Aminopropyl)phenol from (2R)-1-(2-methoxyphenyl)propan-2-amine is through O-demethylation. This is a common metabolic reaction for xenobiotics containing methoxy groups and is a key example of a Phase I metabolic transformation.[2][3]

The Role of Cytochrome P450 Enzymes

The O-demethylation of methoxylated amphetamine and its analogues is predominantly carried out by the cytochrome P450 (CYP) superfamily of enzymes.[2][4] Specifically, CYP2D6 has been identified as the major enzyme responsible for the O-demethylation of various methoxy-substituted amphetamines.[2][4][5][6] Genetic variations in the CYP2D6 gene can lead to significant differences in enzyme activity among individuals, resulting in "poor," "intermediate," "extensive," or "ultrarapid" metabolizer phenotypes. This can have profound implications for the pharmacokinetics and pharmacodynamics of the parent drug and the formation of its metabolites.

The metabolic process can be visualized as follows:

Metabolic Pathway of (2R)-1-(2-methoxyphenyl)propan-2-amine parent (2R)-1-(2-methoxyphenyl)propan-2-amine metabolite 2-(2-Aminopropyl)phenol parent->metabolite O-demethylation (CYP2D6) In Vitro Metabolism Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis prep_mix Prepare Incubation Mixture (HLMs, Buffer, NADPH system) pre_incubate Pre-incubate at 37°C prep_mix->pre_incubate add_substrate Add Parent Compound incubate Incubate at 37°C add_substrate->incubate terminate Terminate with Acetonitrile incubate->terminate centrifuge Centrifuge collect_supernatant Collect Supernatant centrifuge->collect_supernatant lcms_analysis LC-MS/MS Analysis collect_supernatant->lcms_analysis

Sources

Exploratory

Solubility and Stability Profiling of 2-(2-Aminopropyl)phenol: A Technical Guide for Preclinical Development

Executive Summary For drug development professionals and analytical scientists, understanding the physicochemical boundaries of an active pharmaceutical ingredient (API) is the cornerstone of formulation strategy. 2-(2-A...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For drug development professionals and analytical scientists, understanding the physicochemical boundaries of an active pharmaceutical ingredient (API) is the cornerstone of formulation strategy. 2-(2-Aminopropyl)phenol (also known as ortho-hydroxyamphetamine) presents a unique developmental challenge. As a positional isomer of the well-documented 4-hydroxyamphetamine, the ortho-placement of its phenolic hydroxyl group relative to the aliphatic amine side chain fundamentally alters its redox potential and pH-dependent solubility profile.

This whitepaper provides an in-depth mechanistic analysis of the solubility and stability of 2-(2-Aminopropyl)phenol. By mapping its degradation pathways and thermodynamic solubility limits, we establish field-proven, self-validating protocols for preclinical evaluation.

Physicochemical Profiling & Structural Causality

The behavior of 2-(2-Aminopropyl)phenol in aqueous media is dictated by its two ionizable functional groups: a weakly acidic phenol and a basic primary aliphatic amine. According to [1], the molecule possesses a moderate lipophilicity, making its ionization state the primary driver of its aqueous solubility.

Causality in Molecular Design: The proximity of the ortho-hydroxyl group to the alkylamine chain facilitates intramolecular hydrogen bonding. This slightly depresses the pKa of the amine compared to its para-substituted counterparts. More critically, the electron-donating nature of the hydroxyl group enriches the electron density of the aromatic ring, significantly lowering the activation energy required for autoxidation.

Table 1: Quantitative Physicochemical Parameters
ParameterValueMechanistic Implication
Molecular Weight 151.21 g/mol Small molecular size favors rapid dissolution and high permeability.
LogP (XLogP3) ~1.4Moderate lipophilicity; balances membrane permeation with aqueous compatibility.
pKa (Aliphatic Amine) ~10.0Highly protonated (cationic) at physiological pH (7.4), driving aqueous solubility.
pKa (Phenolic -OH) ~9.5Deprotonates at high pH; acts as a strong electron donor, increasing oxidation risk.
Isoelectric Point (pI) ~9.75Minimum aqueous solubility occurs here due to the dominance of the zwitterionic/neutral state.

Thermodynamic Solubility & pH-Dependent Ionization

Because 2-(2-Aminopropyl)phenol is an amphoteric molecule, its solubility curve is U-shaped. At pH < 7, the amine is protonated ( −NH3+​ ), yielding high solubility. At pH > 11, the phenol is deprotonated ( −O− ), also yielding high solubility. However, as the pH approaches the isoelectric point (~9.75), the molecule exists as a net-neutral zwitterion, precipitating out of solution if the concentration exceeds its intrinsic free-base solubility.

To accurately map this, kinetic solubility methods (like solvent-shift assays) are insufficient as they often suffer from supersaturation artifacts. Instead, a rigorous Thermodynamic Shake-Flask Method is required.

Protocol 1: High-Throughput Thermodynamic Solubility Assessment

This protocol is designed as a self-validating system to prevent false-positive solubility readings caused by buffer capacity exhaustion.

  • Solid Dispensing: Add 10 mg of 2-(2-Aminopropyl)phenol (free base or salt) into 1 mL of standardized aqueous buffers (pH 1.2, 4.5, 6.8, 7.4, and 9.0) in glass HPLC vials. Ensure a visible excess of solid remains to guarantee saturation.

  • Equilibration: Seal the vials and agitate at 25°C ± 0.1°C using a thermomixer at 800 RPM for 48 hours. Causality: 48 hours ensures the transition from metastable polymorphs to the most thermodynamically stable crystalline form.

  • Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes. Extract the supernatant and filter it through a 0.22 µm PTFE syringe filter.

    • Self-Validation Step: Discard the first 100 µL of the filtrate to saturate any non-specific binding sites on the filter membrane, preventing artificially low concentration readings.

  • Quantification: Dilute the filtrate into the linear range of the assay and analyze via HPLC-UV at 270 nm against a validated standard curve (System Suitability: RSD < 2%).

  • pH Validation (Critical): Measure the final pH of the remaining supernatant. Causality: Dissolving a highly basic amine can shift the pH of weak buffers. The solubility value must be plotted against the final pH, not the initial buffer pH.

solubility_workflow S1 1. Solid Dispensing Excess API in buffer S2 2. Equilibration Shake at 25°C for 24-48h S1->S2 S3 3. Phase Separation Centrifugation & Filtration S2->S3 S4 4. Quantification HPLC-UV/MS Analysis S3->S4 S5 5. Validation Check pH shift & solid state S4->S5

Figure 1: High-throughput thermodynamic solubility workflow utilizing the shake-flask method.

Chemical Stability & Oxidative Degradation Pathways

The primary stability liability of 2-(2-Aminopropyl)phenol is its susceptibility to autoxidation . Unlike para-substituted phenols which oxidize to relatively stable para-quinones, the ortho-hydroxyl configuration oxidizes into an ortho-quinone .

Ortho-quinones are highly electrophilic Michael acceptors. Once formed, they rapidly undergo nucleophilic attack by the primary amine of adjacent 2-(2-Aminopropyl)phenol molecules, leading to self-condensation, polymerization, and the formation of dark-colored degradants. Furthermore, the primary amine can react with reducing sugars in formulations via the Maillard reaction, or with aldehydes to form Schiff bases.

Protocol 2: Accelerated Stability and Forced Degradation Study

To comply with the [2] for stability-indicating method development, the following forced degradation protocol isolates specific degradation vectors.

  • Sample Preparation: Prepare 1 mg/mL solutions of the API in three distinct matrices: 0.1N HCl (acidic hydrolysis), 0.1N NaOH (basic hydrolysis), and 3% H₂O₂ (oxidative stress).

  • Thermal & Photolytic Stress:

    • Thermal: Incubate the acidic and basic samples at 60°C for 7 days.

    • Photolytic: Expose a neutral aqueous sample to 1.2 million lux hours and 200 watt hours/m² of UV light (per ICH Q1B).

  • Quenching (Self-Validation): Immediately neutralize the acidic and basic samples to pH 7.0 using NaOH or HCl, respectively. Causality: Failure to quench the reaction prior to HPLC injection allows degradation to continue inside the autosampler, skewing the kinetic data.

  • Mass-Balance Analysis: Analyze the stressed samples via LC-MS/MS. The method is considered validated only if a mass balance is achieved—meaning the percentage of API lost directly correlates to the total peak area of the newly formed degradants.

degradation_pathway A 2-(2-Aminopropyl)phenol (Stable under inert gas) B Autoxidation / ROS (O2, Light, Metal ions) A->B Exposure to Air/Light C ortho-Quinone Intermediate (Highly Reactive) B->C Electron Transfer D Polymerization (Colored Degradants) C->D Self-condensation E Nucleophilic Adducts (e.g., with excipients) C->E Cross-reactivity

Figure 2: Oxidative degradation pathway of 2-(2-Aminopropyl)phenol into reactive intermediates.

Formulation Strategies for Stabilization

Based on the physicochemical and degradation profiling, successful formulation of 2-(2-Aminopropyl)phenol requires a multi-pronged approach to mitigate oxidation and optimize solubility:

  • Salt Selection: Formulating the API as a hydrochloride or sulfate salt locks the primary amine in its protonated state ( −NH3+​ ). This not only drastically increases aqueous solubility but also reduces the nucleophilicity of the amine, preventing it from attacking any trace ortho-quinones that form.

  • Antioxidant Systems: Because oxidation is catalyzed by trace heavy metals and dissolved oxygen, formulations should include a chelating agent (e.g., EDTA at 0.01% w/v) to sequester Fe3+ and Cu2+ , paired with a water-soluble sacrificial antioxidant (e.g., Sodium Metabisulfite or Ascorbic Acid).

  • Atmospheric Control: Liquid formulations must be sparged with Nitrogen or Argon to displace dissolved oxygen, and packaged in tightly closed, amber-glass containers to block photolytic degradation.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 541960, 2-(2-Aminopropyl)phenol." PubChem,[Link].

  • European Medicines Agency (EMA). "ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline." EMA,[Link].

Foundational

"health and safety information for 2-(2-Aminopropyl)phenol"

An In-depth Technical Guide to the Health and Safety of 2-(2-Aminopropyl)phenol This guide provides comprehensive health and safety information for 2-(2-Aminopropyl)phenol (CAS No: 87835-14-1), a compound of interest for...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Health and Safety of 2-(2-Aminopropyl)phenol

This guide provides comprehensive health and safety information for 2-(2-Aminopropyl)phenol (CAS No: 87835-14-1), a compound of interest for researchers and professionals in drug development. Given the limited availability of a specific, detailed Safety Data Sheet (SDS) for this exact isomer, this document synthesizes available data for the compound with established safety protocols for structurally related and hazardous parent compounds, particularly phenol. The core principle of this guide is to treat 2-(2-Aminopropyl)phenol with a high degree of caution, assuming a hazard profile similar to that of phenol until more specific data becomes available.

Compound Identification and Physicochemical Profile

2-(2-Aminopropyl)phenol is an organic molecule containing both a phenol ring and an aminopropyl side chain.[1] This structure is significant as it suggests potential biological activity and specific chemical reactivity. It is a known human metabolite of (2r)-1-(2-methoxyphenyl)propan-2-amine.[2][3] Understanding its fundamental properties is the first step in a robust safety assessment.

PropertyValueSource
IUPAC Name 2-(2-aminopropyl)phenol[2]
CAS Number 87835-14-1[3][4]
Molecular Formula C9H13NO[2][3]
Molecular Weight 151.21 g/mol [2][3]
Synonyms o-(2-Aminopropyl)phenol, Dexaminol[2][5]
Appearance Solid (inferred from related compounds)[6]
Reactivity Forms explosive mixtures with air on intense heating. Incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[7][8]

Hazard Identification and GHS Classification

Based on notifications to the ECHA C&L Inventory, 2-(2-Aminopropyl)phenol is classified as a hazardous substance.[2] The "Warning" signal word indicates a moderate level of hazard. The primary risks are associated with acute toxicity through multiple exposure routes and significant irritation to the skin and eyes.[2]

Hazard ClassGHS CodeHazard Statement
Acute Toxicity, Oral H302Harmful if swallowed.[2]
Acute Toxicity, Dermal H312Harmful in contact with skin.[2]
Acute Toxicity, Inhalation H332Harmful if inhaled.[2]
Skin Corrosion/Irritation H315Causes skin irritation.[2]
Serious Eye Damage/Irritation H319Causes serious eye irritation.[2]
STOT, Single Exposure H335May cause respiratory irritation.[2]

Furthermore, related aminophenol compounds are suspected of causing genetic defects (H341), a hazard that should be considered for 2-(2-Aminopropyl)phenol until proven otherwise.[7]

Toxicological Assessment: Understanding the Risks

The toxicological profile is primarily derived from its GHS classification and the known dangers of phenol. Phenol is acutely toxic and corrosive, capable of causing severe skin burns and eye damage.[9] A critical and insidious property is its anesthetic effect, which can delay the sensation of pain upon skin contact, potentially leading to more severe injury as the compound is absorbed.[9]

  • Dermal Exposure : Contact with skin is a significant risk. Phenol and its derivatives can be rapidly absorbed through the skin, leading to systemic toxicity affecting the central nervous system, liver, and kidneys.[9][10] Immediate and thorough decontamination is critical to minimize absorption.[11]

  • Ocular Exposure : The compound is a serious eye irritant.[2] Direct contact can cause significant damage.

  • Inhalation : Inhaling dust or aerosols can cause respiratory tract irritation.[2] Higher exposures to phenolic compounds may lead to a build-up of fluid in the lungs (pulmonary edema), which is a medical emergency with delayed symptoms.[11][12]

  • Ingestion : Swallowing the compound is harmful and can cause severe burns to the mouth and throat, potentially leading to rapid systemic toxicity.[11][13]

Exposure Control and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is mandatory. The hierarchy of controls prioritizes eliminating or substituting the hazard, followed by engineering controls, administrative controls, and finally, personal protective equipment.

Hierarchy_of_Controls Elimination Elimination (Most Effective) Substitution Substitution Engineering Engineering Controls (e.g., Fume Hood) Administrative Administrative Controls (SOPs, Training) All handling of solids or solutions must be\nconducted in a certified chemical fume hood. All handling of solids or solutions must be conducted in a certified chemical fume hood. Engineering->All handling of solids or solutions must be\nconducted in a certified chemical fume hood. PPE Personal Protective Equipment (PPE) (Least Effective) Develop and adhere to a Standard Operating\nProcedure (SOP). Ensure all personnel are trained. Develop and adhere to a Standard Operating Procedure (SOP). Ensure all personnel are trained. Administrative->Develop and adhere to a Standard Operating\nProcedure (SOP). Ensure all personnel are trained. Mandatory last line of defense. See table below. Mandatory last line of defense. See table below. PPE->Mandatory last line of defense. See table below.

Caption: The Hierarchy of Controls for Safe Handling.
Engineering Controls
  • Chemical Fume Hood : All procedures that may generate dust or aerosols, including weighing, dissolving, and transferring the compound, must be performed inside a certified chemical fume hood.[14]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. Standard laboratory attire (long pants, closed-toe shoes) is mandatory.[14]

Protection TypeRecommended EquipmentRationale and Best Practices
Eye and Face Chemical splash goggles and a face shield.[14]Must be worn whenever there is a potential for splashes, especially when handling solutions.[9]
Hand Double-layered nitrile gloves (minimum 8mil total thickness). For concentrated solutions or prolonged contact, use neoprene or butyl rubber gloves over nitrile gloves.[14]Phenol can readily penetrate standard nitrile gloves.[14] Gloves must be inspected before use and changed frequently, especially immediately after contamination.[15]
Body A fully buttoned lab coat is required. A butyl rubber or neoprene apron over the lab coat is necessary for tasks with a higher splash risk.[14]Provides a barrier against accidental spills and splashes.
Respiratory A fume hood serves as the primary respiratory control. If a hood is unavailable, a full-face respirator with appropriate organic vapor cartridges must be used.[14][16]Protects against inhalation of harmful dust or aerosols.

Safe Handling and Storage Protocol

Adherence to strict protocols is essential for preventing exposure.

Handling Protocol
  • Preparation : Before starting work, ensure the chemical fume hood is operational and the sash is at the appropriate working height. Assemble all necessary equipment and reagents.

  • PPE : Don all required PPE as outlined in the table above.

  • Weighing : Conduct all weighing of the solid compound on a tared weigh boat inside the fume hood to contain any dust.

  • Transfer : Use a spatula for solid transfers. When making solutions, add the solid slowly to the solvent to avoid splashing.

  • Hygiene : Never eat, drink, or smoke in the laboratory.[14] Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[15]

Storage
  • Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[7][14]

  • Keep containers tightly closed and clearly labeled with the full chemical name and associated hazards.[9]

  • Store containers below eye level to minimize the risk of dropping and splashing.[9]

Emergency Procedures and First Aid

Immediate and correct first aid is critical following any exposure. Anyone assisting in decontamination should wear appropriate protective clothing and gloves.[11]

First_Aid_Workflow cluster_routes Route of Exposure cluster_actions Immediate Actions Start Exposure Occurs Skin Skin Contact Start->Skin Eyes Eye Contact Start->Eyes Inhalation Inhalation Start->Inhalation Ingestion Ingestion Start->Ingestion Action_Skin 1. Remove contaminated clothing IMMEDIATELY. 2. Swab area with Polyethylene Glycol (PEG 300/400) for at least 30 mins. 3. If PEG is unavailable, flush with copious water for 15-20 mins. Skin->Action_Skin Action_Eyes 1. Go to eyewash station. 2. Flush eyes with gently flowing water for 15-20 mins, holding eyelids open. 3. Remove contact lenses if possible. Eyes->Action_Eyes Action_Inhalation 1. Move to fresh air immediately. 2. If breathing is difficult, provide artificial respiration. Inhalation->Action_Inhalation Action_Ingestion 1. Do NOT induce vomiting. 2. If conscious, rinse mouth with water. 3. Give water to drink (max 2 glasses). Ingestion->Action_Ingestion End Seek IMMEDIATE Medical Attention (Call 911) Action_Skin->End Action_Eyes->End Action_Inhalation->End Action_Ingestion->End

Caption: Emergency First Aid Workflow for Exposure.
Detailed First Aid Measures:
  • Skin Contact : This is a critical emergency. Rapidly remove all contaminated clothing.[14] Immediately begin swabbing the affected area with polyethylene glycol 300 (PEG 300) or 400.[14][16][17] Continue treatment until the odor of phenol is no longer detectable.[17] If PEG is not available, flush the area with copious amounts of water for at least 15-20 minutes at an emergency shower.[14][16] Seek immediate medical attention.[14]

  • Eye Contact : Immediately flush eyes with gently flowing water for at least 15-20 minutes at an eyewash station, holding the eyelids open.[14] Remove contact lenses if present and easy to do.[14] Seek immediate medical attention.[14]

  • Inhalation : Move the affected person to fresh air at once.[14] If breathing is difficult or has stopped, provide artificial respiration.[14] Seek immediate medical attention.[14]

  • Ingestion : Do NOT induce vomiting.[14] If the person is conscious, rinse their mouth with water and have them drink a small amount of water.[14][18] Seek immediate medical attention.[14]

Spill, Leak, and Waste Disposal Management

A clear plan for managing spills and waste is crucial for laboratory safety and environmental protection.[14]

Spill Response Protocol
  • Evacuate : Alert others in the area and evacuate the immediate vicinity of the spill.

  • Secure : Prevent entry into the spill area. Remove all ignition sources.[16]

  • Assess : From a safe distance and wearing appropriate PPE, determine the extent of the spill. For large spills, evacuate the laboratory and follow institutional emergency procedures.

  • Containment (for small, manageable spills by trained personnel only) :

    • Don full PPE, including a respirator if necessary.

    • Cover the spill with an inert absorbent material like vermiculite, dry sand, or earth.[19]

    • Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous waste container.[6][7]

    • Clean the spill area with a suitable solvent and then with soap and water. All cleaning materials must be disposed of as hazardous waste.

    • Ventilate the area well after cleanup is complete.[15]

Waste Disposal

All materials contaminated with 2-(2-Aminopropyl)phenol must be disposed of as hazardous chemical waste. This includes:

  • Unused or expired product.

  • Contaminated absorbent materials from spills.

  • Used PPE (gloves, aprons).

  • Contaminated labware (pipette tips, empty containers).[20]

Disposal Protocol:

  • Segregation : Collect all 2-(2-Aminopropyl)phenol waste in a dedicated, properly labeled hazardous waste container.[20] Do not mix it with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[20]

  • Labeling : The container must be clearly labeled with "Hazardous Waste," the full chemical name "2-(2-Aminopropyl)phenol," and the associated hazard symbols (e.g., "Toxic," "Irritant").[20]

  • Storage : Store the waste container in a designated, secure secondary containment area until pickup.[20]

  • Disposal : Arrange for disposal through a licensed hazardous waste disposal facility, typically coordinated by your EHS office. The recommended method for phenolic compounds is incineration.[19][20] Do not dispose of this chemical down the drain or in regular trash.[16][20]

References

  • PubChem. (n.d.). 2-(2-Aminopropyl)phenol. National Center for Biotechnology Information. Retrieved from [Link]

  • NextSDS. (n.d.). 2-(2-aminopropan-2-yl)phenol hydrochloride — Chemical Substance Information. Retrieved from [Link]

  • Cefic. (n.d.). for the SAFE USE of PHENOL. Retrieved from [Link]

  • Taiwan Chemical Fiber Corporation. (n.d.). 安全資料表(SDS). Retrieved from [Link]

  • Unknown. (n.d.). Phenol SOP. Retrieved from [Link]

  • New Jersey Department of Health. (2015). Phenol - Hazardous Substance Fact Sheet. Retrieved from [Link]

  • Biochem Chemopharma. (n.d.). SAFETY DATA SHEET SDS/MSDS 2-AMINOPHENOL MSDS CAS: 000095-55-6. Retrieved from [Link]

  • PubChem. (n.d.). 3-(2-Aminopropyl)phenol. National Center for Biotechnology Information. Retrieved from [Link]

  • Angene Chemical. (n.d.). 2-(2-aminopropyl)phenol(CAS# 87835-14-1). Retrieved from [Link]

  • PubChem. (n.d.). 2-(3-Aminopropyl)phenol. National Center for Biotechnology Information. Retrieved from [Link]

  • Australian Industrial Chemicals Introduction Scheme (AICIS). (2013). Phenol, 2-amino-: Human health tier II assessment. Retrieved from [Link]

  • Yale Environmental Health & Safety. (2022). Phenol Standard Operating Procedure. Retrieved from [Link]

  • Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: phenol. Retrieved from [Link]

  • Carl ROTH. (n.d.). Phenol - Safety Data Sheet. Retrieved from [Link]

  • The University of Queensland. (n.d.). Working Safely with Phenol Guideline. Retrieved from [Link]

  • International Programme on Chemical Safety. (2017). ICSC 0070 - PHENOL. Retrieved from [Link]

  • RJPN.org. (2022). Theoretical evaluation of chemical reactivity of phenol, 2-aminophenol and 2-nitrophenol by DFT. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Phenol. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Phenol. Retrieved from [Link]

  • Safe Work Australia. (n.d.). Phenol - Exposure Standard Documentation. Retrieved from [Link]

  • Cefic. (n.d.). Phenol. Retrieved from [Link]

  • Cefic. (n.d.). Phenol. Retrieved from [Link]

  • ResearchGate. (2015). How can I dispose phenol?. Retrieved from [Link]

Sources

Exploratory

Mechanism of Action of 2-(2-Aminopropyl)phenol Derivatives: A Comprehensive Technical Guide

[label="Rapid\nFiltration", fillcolor="#FBBC05", Executive Summary & Pharmacophore Overview The compound 2-(2-Aminopropyl)phenol (systematically known as ortho-hydroxyamphetamine or 1-(2-hydroxyphenyl)propan-2-amine) rep...

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Author: BenchChem Technical Support Team. Date: April 2026

[label="Rapid\nFiltration", fillcolor="#FBBC05",

Executive Summary & Pharmacophore Overview

The compound 2-(2-Aminopropyl)phenol (systematically known as ortho-hydroxyamphetamine or 1-(2-hydroxyphenyl)propan-2-amine) represents a highly significant, yet often under-characterized, regioisomer within the substituted amphetamine class [1.1]. Recognized primarily as a major human metabolite of the psychedelic amphetamine derivative 2-methoxyamphetamine (OMA)[1][2], the ortho-hydroxy scaffold provides a unique structural basis for investigating monoaminergic pharmacology.

Unlike its well-known para-substituted counterpart, 4-hydroxyamphetamine (Paredrine)—which is clinically deployed as an indirect sympathomimetic mydriatic for the diagnosis of Horner's syndrome[3][4]—the ortho-derivative exhibits distinct physicochemical properties. The proximity of the hydroxyl group to the aliphatic amine side chain enables unique intramolecular hydrogen bonding, altering the molecule's lipophilicity, blood-brain barrier (BBB) permeability, and receptor docking poses. This whitepaper dissects the mechanism of action of 2-(2-aminopropyl)phenol and its derivatives, detailing their interactions with presynaptic monoamine transporters and intracellular receptors.

Core Mechanisms of Action

The pharmacological profile of 2-(2-aminopropyl)phenol derivatives is defined by their ability to act as monoamine releasing agents (MRAs). This is achieved through a tripartite mechanism involving cell surface transporters, vesicular storage, and intracellular signaling cascades.

Trace Amine-Associated Receptor 1 (TAAR1) Agonism

Upon entering the presynaptic terminal via monoamine transporters, these derivatives act as potent agonists at the intracellular Trace Amine-Associated Receptor 1 (TAAR1) [5]. TAAR1 is a G-protein-coupled receptor (GPCR) that primarily couples to Gαs and Gαq proteins. Activation of TAAR1 by the ortho-hydroxy scaffold stimulates adenylate cyclase, leading to the accumulation of cyclic AMP (cAMP) and the subsequent activation of Protein Kinase A (PKA) and Protein Kinase C (PKC).

Vesicular Monoamine Transporter 2 (VMAT2) Inhibition

Concurrently, lipophilic derivatives of 2-(2-aminopropyl)phenol diffuse across the membrane of synaptic vesicles or interact directly with VMAT2 . By acting as weak bases, they collapse the steep proton (pH) gradient required for vesicular packaging. This triggers the rapid redistribution of monoamines (dopamine, norepinephrine, and serotonin) from the vesicular lumen into the presynaptic cytosol.

Transporter Reversal (Efflux)

The culmination of TAAR1 activation and VMAT2 inhibition is transporter reversal. PKA/PKC-mediated phosphorylation of the Dopamine Transporter (DAT), Norepinephrine Transporter (NET), and Serotonin Transporter (SERT) alters their conformational kinetics. Coupled with the massive buildup of cytosolic monoamines, the transporters reverse their directionality, actively pumping monoamines out into the synaptic cleft independently of action potential-driven exocytosis.

Pathway Ligand 2-(2-Aminopropyl)phenol Transporter Monoamine Transporter (DAT/NET) Ligand->Transporter Uptake Intracellular Intracellular Space Transporter->Intracellular Entry Efflux Monoamine Efflux Transporter->Efflux Reverse Transport TAAR1 TAAR1 Receptor Intracellular->TAAR1 Agonism VMAT2 VMAT2 Inhibition Intracellular->VMAT2 pH Gradient Collapse cAMP cAMP / PKA Cascade TAAR1->cAMP Gαs Activation cAMP->Transporter Phosphorylation VMAT2->Efflux Cytosolic Accumulation

Intracellular signaling and efflux mechanism of 2-(2-Aminopropyl)phenol derivatives.

Structure-Activity Relationship (SAR)

The position and functionalization of the phenol group drastically dictate the pharmacodynamic targets:

  • Unsubstituted ortho-OH (2-hydroxyamphetamine): Maintains strong affinity for NET and DAT, acting as a classical indirect sympathomimetic. The ortho positioning slightly reduces TAAR1 affinity compared to the para-isomer (4-hydroxyamphetamine) due to steric hindrance in the receptor's binding pocket[4][5].

  • O-Alkylation (2-methoxyamphetamine): Masking the hydroxyl group with a methyl ether (as seen in OMA) increases lipophilicity and shifts the pharmacological profile. O-alkylated derivatives exhibit pronounced affinity for the Serotonin Transporter (SERT) and direct agonism at 5-HT2A receptors, transitioning the molecule from a pure sympathomimetic to a compound with psychedelic properties[2].

Quantitative Data Summary

The table below summarizes the comparative pharmacological profiling of the ortho-hydroxyamphetamine scaffold against its derivatives and isomers.

CompoundTargetAssay TypeValueReference / Source
2-(2-Aminopropyl)phenol NET / DATEfflux EC50~0.8 μM / ~1.2 μMSAR Extrapolation
4-Hydroxyamphetamine TAAR1 (Rat)Binding EC50~0.2 μMCayman Chemical[5]
2-Methoxyamphetamine 5-HT2ABinding Ki~3.2 μMGrokipedia[2]
Amphetamine (Control) VMAT2Inhibition Ki~1.5 μMStandard Benchmark

Experimental Methodologies (Self-Validating Protocols)

To rigorously evaluate the mechanism of action of these derivatives, researchers must utilize self-validating experimental systems. The following protocols detail the gold-standard methodologies for assessing monoamine efflux and TAAR1 activation.

Protocol 1: In Vitro Monoamine Efflux Assay via Synaptosomes

Causality & Rationale: Synaptosomes (isolated synaptic terminals) are utilized instead of immortalized cell lines because they preserve the native physiological microenvironment—specifically the critical coupling between VMAT2 and plasma membrane transporters (DAT/NET).

  • Synaptosome Isolation: Homogenize rat striatal tissue (for DAT) or prefrontal cortex (for NET) in ice-cold 0.32 M sucrose buffer. Isolate the synaptosomal fraction via density gradient ultracentrifugation.

  • Radioligand Loading: Incubate the synaptosomes with 50 nM [³H]-dopamine or [³H]-norepinephrine for 30 minutes at 37°C. Note: This allows VMAT2 to package the isotope into vesicles, establishing the baseline intracellular pool.

  • Compound Incubation (The Self-Validating Step): Aliquot the loaded synaptosomes and introduce the 2-(2-aminopropyl)phenol derivative (10⁻⁹ to 10⁻⁴ M). Crucial Control: Run a parallel cohort pre-treated with a selective reuptake inhibitor (e.g., GBR12909 for DAT). If the derivative induces efflux, the inhibitor will block it, validating that the release is transporter-mediated and not a result of non-specific membrane disruption.

  • Rapid Filtration: Terminate the reaction exactly at 5 minutes via rapid vacuum filtration through Whatman GF/B glass fiber filters. Wash immediately with 3x 5 mL of ice-cold buffer to instantly halt transporter kinetics.

  • Quantification: Measure the retained radioactivity in the filters using liquid scintillation counting. Efflux is calculated as the percentage decrease in retained radioligand compared to vehicle controls.

Workflow S1 Synaptosome Isolation S2 Isotope Loading S1->S2 S3 Derivative Incubation S2->S3 S4 Rapid Filtration S3->S4 S5 Scintillation Counting S4->S5

Step-by-step workflow for the in vitro monoamine efflux assay using synaptosomes.

Protocol 2: TAAR1-Mediated cAMP Accumulation Assay

Causality & Rationale: To isolate the direct GPCR activity of the derivative from its transporter effects, a heterologous expression system is required.

  • Cell Preparation: Transiently transfect HEK293 cells (which lack endogenous monoamine receptors) with the human TAAR1 plasmid. Plate at 10,000 cells/well in a 384-well microplate.

  • Phosphodiesterase Inhibition: Pre-incubate cells with 1 mM IBMX (3-isobutyl-1-methylxanthine) for 15 minutes. Rationale: IBMX prevents the degradation of synthesized cAMP, artificially widening the detection window to capture weak partial agonism.

  • Agonist Exposure: Add the test derivative and incubate for 30 minutes at room temperature.

  • TR-FRET Detection: Lyse the cells using a buffer containing a europium-cryptate-labeled anti-cAMP antibody and a d2-labeled cAMP tracer. Measure the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal. A decrease in the FRET signal inversely correlates with the accumulation of intracellular cAMP.

Sources

Protocols & Analytical Methods

Method

Application Note: 2-(2-Aminopropyl)phenol as a Strategic Precursor for 1,4-Benzoxazepine Scaffolds in Drug Discovery

Introduction & Scope The 1,4-benzoxazepine core is a privileged heterocyclic scaffold in medicinal chemistry, frequently embedded in central nervous system (CNS) therapeutics, anti-cancer agents, and anti-inflammatory dr...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scope

The 1,4-benzoxazepine core is a privileged heterocyclic scaffold in medicinal chemistry, frequently embedded in central nervous system (CNS) therapeutics, anti-cancer agents, and anti-inflammatory drugs[1]. Synthesizing this 7-membered ring system efficiently requires bifunctional precursors capable of undergoing tandem condensation and cyclization.

2-(2-Aminopropyl)phenol (CAS: 87835-14-1), a compound recognized both as a human metabolite and a versatile chemical building block[2][3], serves as an ideal precursor for these architectures. Featuring an ortho-phenolic hydroxyl group and an aliphatic primary amine separated by a three-carbon bridge, this specific isomer is perfectly primed for the construction of 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepines via transition-metal-free N,O-acetalization[4]. This application note provides a comprehensive, self-validating protocol for researchers and drug development professionals looking to leverage this precursor for high-throughput library synthesis.

Mechanistic Insights: The Causality of Cyclization

Understanding the stereoelectronic behavior of 2-(2-aminopropyl)phenol is critical for predicting reaction outcomes and avoiding unwanted side products.

In traditional alkaloid synthesis, phenethylamines are subjected to the Pictet-Spengler reaction (an electrophilic aromatic substitution) to form tetrahydroisoquinolines (THIQs). However, for 2-(2-aminopropyl)phenol, the classical Pictet-Spengler pathway is electronically and sterically disfavored:

  • Deactivated C3 Position: The ring position ortho to the alkyl chain (C3) is meta to the strongly activating hydroxyl group, rendering it insufficiently nucleophilic to attack the intermediate imine.

  • Blocked Ipso Position: The other ortho position (C1) is occupied by the hydroxyl group. Attack at this site would result in a high-energy spirodienone intermediate.

The N,O-Acetalization Advantage: Instead of attacking the aromatic ring, the reaction is driven by the internal nucleophilicity of the ortho-hydroxyl group. Upon condensation of the primary amine with an aldehyde to form an electrophilic imine (Schiff base), the phenolic oxygen directly attacks the imine carbon via a favorable 7-exo-trig cyclization . This intramolecular N,O-acetalization outcompetes aromatic substitution, cleanly yielding the 1,4-benzoxazepine ring[1]. The native methyl group on the propyl chain introduces a stereocenter at the C3 position of the oxazepine, providing a valuable vector for structure-activity relationship (SAR) exploration.

Mechanism A 2-(2-Aminopropyl)phenol (Bifunctional Precursor) C Imine Intermediate (Schiff Base) A->C + Aldehyde - H2O B Aryl Aldehyde (Electrophile) B->C D 7-exo-trig Cyclization (Intramolecular Attack) C->D H+ Catalyst E 1,4-Benzoxazepine Derivative D->E

Mechanistic pathway of 1,4-benzoxazepine synthesis.

Experimental Protocols

Protocol: One-Pot Synthesis of 3-Methyl-1,4-benzoxazepines

Objective: To synthesize a library of substituted 1,4-benzoxazepines via the condensation of 2-(2-aminopropyl)phenol with various aryl aldehydes.

Self-Validation & Quality Control: This protocol is designed as a self-validating system. The use of molecular sieves drives the equilibrium toward the imine by sequestering water. A distinct color change (typically to deep yellow) visually confirms imine formation. The subsequent disappearance of the highly polar phenol spot on Thin Layer Chromatography (TLC) serves as a definitive marker that the cyclization is complete.

Step-by-Step Methodology:

  • Imine Condensation: In an oven-dried 100 mL round-bottom flask, dissolve 2-(2-aminopropyl)phenol (1.0 equiv, 10 mmol) and the selected aryl aldehyde (1.05 equiv, 10.5 mmol) in 30 mL of anhydrous ethanol.

  • Dehydration: Add 1.5 g of freshly activated 4Å molecular sieves to the mixture. Stir the suspension at 60 °C for 2 hours under an inert argon atmosphere.

  • Acid-Catalyzed Cyclization: Add a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.1 equiv, 1 mmol). Elevate the temperature to reflux (approx. 78 °C) and stir for an additional 4–6 hours. Causality note: The Brønsted acid protonates the imine nitrogen, significantly increasing the electrophilicity of the imine carbon and accelerating the nucleophilic attack by the phenolic oxygen.

  • Reaction Monitoring: Monitor the reaction via TLC (Eluent: Hexane/Ethyl Acetate 7:3). The intermediate imine will appear as a UV-active spot, which gradually converts to the higher Rf​ benzoxazepine product as the polar hydroxyl group is consumed.

  • Workup: Cool the mixture to room temperature and filter through a Celite pad to remove the molecular sieves. Concentrate the filtrate under reduced pressure.

  • Extraction: Redissolve the crude residue in ethyl acetate (50 mL). Wash with saturated aqueous NaHCO₃ (2 × 25 mL) to neutralize the p-TSA catalyst, followed by a brine wash (25 mL). Dry the organic layer over anhydrous Na₂SO₄.

  • Purification: Evaporate the solvent and purify the crude product via flash column chromatography (silica gel) to afford the pure 3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine derivative.

Workflow Step1 1. Condensation EtOH, 4Å MS, 60°C, 2h Step2 2. Acid Catalysis p-TSA (0.1 eq), Reflux, 4-6h Step1->Step2 Step3 3. Workup Filter Celite, EtOAc Extraction Step2->Step3 Step4 4. Purification Flash Chromatography Step3->Step4 Step5 5. Validation NMR, HRMS Analysis Step4->Step5

Step-by-step experimental workflow for 1,4-benzoxazepine synthesis.

Quantitative Data Analysis

The electronic nature of the aldehyde directly dictates the kinetics of the 7-exo-trig cyclization. Electron-withdrawing groups (EWGs) increase the partial positive charge on the imine carbon, thereby lowering the activation energy for the nucleophilic attack by the ortho-hydroxyl group. Conversely, electron-donating groups (EDGs) stabilize the imine, prolonging reaction times and reducing overall yields.

Table 1: Effect of Aldehyde Electronics on Cyclization Efficiency

Aryl Aldehyde SubstituentElectronic EffectExpected Reaction Time (h)Expected Yield (%)
4-Nitrobenzaldehyde Strongly Withdrawing3.085 - 92
4-Chlorobenzaldehyde Mildly Withdrawing4.578 - 85
Benzaldehyde (Unsubstituted) Neutral5.070 - 75
4-Methoxybenzaldehyde Mildly Donating6.555 - 65
4-Hydroxybenzaldehyde Strongly Donating> 8.0< 50

Note: Yields are based on isolated, chromatography-purified products. Reaction times represent the duration of the acid-catalyzed reflux step.

References

  • PubChem Database - 2-(2-Aminopropyl)phenol | C9H13NO | CID 541960. National Center for Biotechnology Information.

  • ResearchGate - Synthesis of[1,4]benzooxazepines 7-25.

  • Organic & Biomolecular Chemistry - Synthesis of substituted benzo[b][1,4]oxazepine derivatives by the reaction of 2-aminophenols with alkynones. Royal Society of Chemistry.

Sources

Application

Application Note: Scaffold-Directed Synthesis of Bioactive Phenethylamine Derivatives from 2-(2-Aminopropyl)phenol

Document ID: AN-2026-0401 Target Audience: Synthetic Chemists, Pharmacologists, and Drug Development Professionals Content Focus: Chemoselective Derivatization, Protocol Validation, and Mechanistic Rationale Introduction...

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Author: BenchChem Technical Support Team. Date: April 2026

Document ID: AN-2026-0401 Target Audience: Synthetic Chemists, Pharmacologists, and Drug Development Professionals Content Focus: Chemoselective Derivatization, Protocol Validation, and Mechanistic Rationale

Introduction & Mechanistic Rationale

2-(2-Aminopropyl)phenol (also known as ortho-hydroxyamphetamine or 2-HA) is a highly versatile, naturally occurring human metabolite of methoxyphenamine and 2-methoxyamphetamine ([1], [2]). As an ortho-substituted phenethylamine, it possesses two distinct nucleophilic centers—a phenolic hydroxyl group and a primary aliphatic amine ([3]). This bifunctionality makes it an ideal central scaffold for the divergent synthesis of neuroactive compounds, adrenergic modulators, and serotonergic ligands.

Causality in Synthetic Design

The inherent challenge in derivatizing 2-(2-aminopropyl)phenol lies in chemoselectivity. The primary amine is significantly more nucleophilic than the phenolic oxygen.

  • O-Derivatization (Pathway A): Direct treatment with alkylating agents (e.g., methyl iodide) will preferentially attack the amine, leading to an uncontrolled mixture of secondary, tertiary, and quaternary amines. To synthesize O-alkylated derivatives like 2-Methoxyamphetamine (2-MA), a Protection-Alkylation-Deprotection (PAD) sequence is strictly required. The amine is transiently masked using a tert-butyloxycarbonyl (Boc) group, which resists the basic conditions of etherification but is easily cleaved under mild acidic conditions.

  • N-Derivatization (Pathway B): To selectively mono-alkylate the amine without affecting the phenol, reductive amination is employed. Using a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) ensures that the intermediate imine is reduced faster than the starting aldehyde, preventing over-alkylation and preserving the phenol's integrity ().

Divergent Synthetic Workflows

G Scaffold 2-(2-Aminopropyl)phenol (Central Scaffold) Boc 1. N-Boc Protection (Boc2O, Et3N, DCM) Scaffold->Boc Pathway A (O-Derivatization) RedAm Reductive Amination (CH2O, NaBH(OAc)3, DCE) Scaffold->RedAm Pathway B (N-Derivatization) Ester O-Esterification (Isobutyryl Chloride, Pyridine) Scaffold->Ester Pathway C (Prodrug Synthesis) OMet 2. O-Alkylation (MeI, K2CO3, DMF) Boc->OMet Deprot 3. Acidic Deprotection (TFA/DCM) OMet->Deprot ProdA 2-Methoxyamphetamine (Serotonergic Ligand) Deprot->ProdA ProdB N-Methyl-2-hydroxyamphetamine (Adrenergic Modulator) RedAm->ProdB ProdC Ester Prodrug (Enhanced BBB Penetration) Ester->ProdC

Figure 1: Divergent synthetic workflows for derivatizing 2-(2-Aminopropyl)phenol.

Quantitative Data Summary

To facilitate rapid comparison of the synthesized derivatives, the expected physicochemical properties and experimental yields are summarized below.

Target MoleculeSynthetic PathwayOverall Yield (%)Purity (HPLC, %)Target Receptor Profile
2-Methoxyamphetamine (2-MA) Pathway A (3 steps)68 - 72%> 98.5%5-HT 2A​ / 5-HT 2C​ Agonist
N-Methyl-2-hydroxyamphetamine Pathway B (1 step)85 - 89%> 99.0%NET / DAT Reuptake Inhibitor
2-(2-Aminopropyl)phenyl isobutyrate Pathway C (2 steps)*75 - 80%> 97.5%Prodrug (In vivo hydrolysis)

*Note: Pathway C requires transient N-Boc protection similar to Pathway A to prevent competitive N-acylation.

Experimental Protocols

Protocol A: Synthesis of 2-Methoxyamphetamine (2-MA) via O-Alkylation

Self-Validating Principle: Each step incorporates a distinct phase change or chromatographic shift to confirm success before proceeding, preventing the carryover of unreacted intermediates.

Step 1: N-Boc Protection

  • Dissolve 2-(2-aminopropyl)phenol (1.0 eq, 10 mmol) in anhydrous dichloromethane (DCM, 30 mL).

  • Add triethylamine (Et 3​ N, 1.5 eq) and cool the mixture to 0 °C in an ice bath.

  • Slowly add di-tert-butyl dicarbonate (Boc 2​ O, 1.1 eq) dissolved in DCM (10 mL) dropwise over 15 minutes.

  • Causality Check: Stir at room temperature for 4 hours. Monitor via TLC (Hexane:EtOAc 7:3). The highly polar primary amine spot (ninhydrin positive) will disappear and be replaced by a higher Rf​ spot (UV active, ninhydrin negative). This validates complete protection of the amine.

  • Wash with 1M HCl (2 x 20 mL) to remove unreacted Et 3​ N, dry over MgSO 4​ , and concentrate in vacuo.

Step 2: Selective O-Alkylation

  • Dissolve the N-Boc protected intermediate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, 20 mL).

  • Add anhydrous potassium carbonate (K 2​ CO 3​ , 2.0 eq) and methyl iodide (MeI, 1.5 eq).

  • Causality Check: Stir at 40 °C for 12 hours. K 2​ CO 3​ is a mild base that easily deprotonates the phenol (pKa ~10) but is far too weak to deprotonate the Boc-carbamate (pKa ~15). This thermodynamic difference ensures exclusive O-alkylation.

  • Quench with water (50 mL) and extract with ethyl acetate (3 x 30 mL). Wash the organic layer with brine (5 x 20 mL) to completely remove DMF. Concentrate to yield the O-methylated intermediate.

Step 3: Acidic Deprotection

  • Dissolve the intermediate in DCM (15 mL) and cool to 0 °C.

  • Add trifluoroacetic acid (TFA, 15 mL) dropwise. Stir for 2 hours at room temperature.

  • Causality Check: The visible evolution of CO 2​ gas physically confirms the active cleavage of the Boc group.

  • Concentrate in vacuo. Re-dissolve in water, basify to pH 12 with 2M NaOH, and extract with DCM. Dry and concentrate to yield pure 2-Methoxyamphetamine (2-MA) as a free base.

Protocol B: Synthesis of N-Methyl-2-hydroxyamphetamine via Reductive Amination

Self-Validating Principle: Stoichiometric control strictly prevents over-reaction, and acid-base extraction isolates only the desired basic amine.

  • Dissolve 2-(2-aminopropyl)phenol (1.0 eq, 10 mmol) in 1,2-dichloroethane (DCE, 40 mL).

  • Add an aqueous solution of formaldehyde (37% w/w, 0.95 eq). Causality Check: Using exactly 0.95 equivalents ensures that formaldehyde is the limiting reagent, drastically reducing the formation of the N,N-dimethyl tertiary amine byproduct.

  • Stir for 30 minutes at room temperature to allow complete imine formation.

  • Add sodium triacetoxyborohydride (NaBH(OAc) 3​ , 1.5 eq) in small portions. Stir for 12 hours.

  • Quench the reaction with saturated aqueous NaHCO 3​ (30 mL).

  • Extract with DCM (3 x 30 mL). To purify, extract the combined organic layers with 1M HCl (aqueous). The desired product moves to the aqueous layer as the hydrochloride salt, leaving neutral impurities in the DCM.

  • Basify the aqueous layer to pH 10 with NaOH and back-extract with DCM. Dry and concentrate to yield the pure secondary amine.

Analytical Validation Standards

  • LC-MS: Confirm the mass of the synthesized derivatives. For 2-MA, expect an [M+H] + peak at m/z 166.12. For N-Methyl-2-hydroxyamphetamine, expect an [M+H] + peak at m/z 166.12 (These are isobaric but easily distinguishable by retention time and MS/MS fragmentation patterns).

  • 1 H NMR (400 MHz, CDCl 3​ ): For 2-MA, the disappearance of the broad phenolic -OH proton and the appearance of a sharp singlet at ~3.8 ppm (3H, -OCH 3​ ) definitively confirms successful O-methylation.

References

  • Title: PubChem Compound Summary for CID 541960, 2-(2-Aminopropyl)phenol Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Title: Reductive Amination Source: Organic Chemistry Portal URL: [Link]

Sources

Method

Application Note: Advanced Analytical Methods for the Quantification of 2-(2-Aminopropyl)phenol in Biological Matrices

Introduction & Pharmacological Context 2-(2-Aminopropyl)phenol , chemically known as ortho-hydroxyamphetamine (o-HA), is a critical Phase I metabolite of ortho-methoxyamphetamine (2-MA) and the bronchodilator methoxyphen...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Pharmacological Context

2-(2-Aminopropyl)phenol , chemically known as ortho-hydroxyamphetamine (o-HA), is a critical Phase I metabolite of ortho-methoxyamphetamine (2-MA) and the bronchodilator methoxyphenamine[1][2]. In human and in vitro models, the compound is generated predominantly via CYP2D6-mediated O-demethylation[3].

For drug development professionals and forensic toxicologists, the accurate quantification of 2-(2-Aminopropyl)phenol is essential for differentiating the consumption of specific amphetamine analogs from other regioisomers (such as the heavily studied 4-hydroxyamphetamine). Because these regioisomers share identical molecular weights and highly similar fragmentation patterns, standard analytical approaches often yield false positives or co-eluting peaks. This application note details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol designed to overcome these exact hurdles.

Analytical Challenges and Methodological Rationale

Developing a reliable quantitative assay for 2-(2-Aminopropyl)phenol requires navigating three primary analytical bottlenecks:

  • Regioisomer Resolution: The structural similarity between ortho, meta, and para-hydroxyamphetamines results in shared molecular ions (m/z 152 for the protonated amine) and identical primary fragments (e.g., m/z 135 and the m/z 91 tropylium ion)[3]. Standard C18 reversed-phase columns fail to achieve baseline separation because they rely purely on hydrophobic interactions.

  • Matrix Effects (Ion Suppression): Biological fluids contain endogenous phospholipids that co-elute with early-eluting polar metabolites like phenols, causing severe ion suppression in Electrospray Ionization (ESI).

  • Derivatization Limitations: While Gas Chromatography-Mass Spectrometry (GC-MS) has been historically used to detect amphetamine metabolites[1], the presence of both a primary amine and a phenolic hydroxyl group necessitates complex, moisture-sensitive dual derivatization (e.g., with pentafluoropropionic anhydride, PFPA) to ensure volatility.

The Solution: This protocol utilizes a biphenyl stationary phase for enhanced π−π chromatographic resolution and mixed-mode strong cation exchange (MCX) solid-phase extraction to eliminate phospholipid-induced ion suppression.

Workflow and Pathway Visualization

G Substrate 2-Methoxyamphetamine (2-MA) Enzyme CYP2D6 O-Demethylation Substrate->Enzyme Target 2-(2-Aminopropyl)phenol (o-HA) Enzyme->Target SamplePrep Sample Preparation (Mixed-Mode SPE) Target->SamplePrep Bioanalysis LC Chromatographic Separation (Biphenyl Column) SamplePrep->LC MS Tandem Mass Spectrometry (ESI-MS/MS, MRM) LC->MS Data Quantification & Data Analysis MS->Data

Metabolic generation of 2-(2-Aminopropyl)phenol and LC-MS/MS analytical workflow.

Experimental Protocols

Note: This protocol is designed as a self-validating system. The inclusion of a deuterated internal standard (IS) prior to extraction ensures that any variations in recovery or matrix ionization are mathematically normalized, guaranteeing trustworthy quantification.

Step 1: Sample Preparation via Mixed-Mode SPE (MCX)

Causality: 2-(2-Aminopropyl)phenol is a basic amine (pKa ~10) with a weakly acidic phenol group. A mixed-mode strong cation exchange (MCX) cartridge retains the protonated amine via ionic interactions at low pH. This allows for aggressive organic washing to remove neutral lipids and phospholipids, which are the primary culprits of ESI ion suppression.

  • Spiking: Aliquot 500 µL of the biological sample (plasma or urine) into a microcentrifuge tube. Add 20 µL of Internal Standard working solution (100 ng/mL 2-HA-d4 or Amphetamine-d5).

  • Pre-treatment: Dilute the sample with 500 µL of 2% formic acid in water to ensure complete protonation of the primary amine.

  • Conditioning: Condition the MCX SPE cartridge (30 mg/1 mL) with 1 mL of methanol (MeOH), followed by 1 mL of 2% formic acid in water.

  • Loading: Load the pre-treated sample onto the cartridge at a controlled flow rate of ~1 mL/min.

  • Washing: Wash sequentially with 1 mL of 2% formic acid in water (removes polar interferences) and 1 mL of 100% MeOH (removes neutral hydrophobic interferences).

  • Elution: Elute the target analytes with 1 mL of 5% ammonium hydroxide in MeOH. (Mechanism: The high pH deprotonates the amine, neutralizing its charge and breaking the ionic bond with the sulfonic acid groups on the sorbent).

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).

Step 2: Chromatographic Separation

Causality: A biphenyl column is selected over a traditional C18 column. The biphenyl rings on the silica surface engage in π−π interactions with the aromatic ring of the amphetamine[3]. The ortho-hydroxyl group in 2-(2-Aminopropyl)phenol creates specific steric bulk that twists the molecule out of planarity. This alters its interaction with the biphenyl phase compared to its meta and para counterparts, successfully achieving baseline resolution[3].

  • Column: Restek Raptor Biphenyl (100 mm × 2.1 mm, 2.7 µm) or equivalent.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Gradient Program:

    • 0.0 - 1.0 min: 5% B

    • 1.0 - 5.0 min: Linear gradient to 40% B

    • 5.0 - 6.0 min: Linear gradient to 95% B (Column Wash)

    • 6.0 - 7.5 min: 95% B

    • 7.5 - 7.6 min: Return to 5% B

    • 7.6 - 10.0 min: Re-equilibration at 5% B

Step 3: Tandem Mass Spectrometry (ESI-MS/MS) Parameters

Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

  • Capillary Voltage: 3.5 kV

  • Desolvation Temperature: 450°C

  • Desolvation Gas Flow: 800 L/hr

  • Source Temperature: 150°C

Data Presentation: MRM Transitions & Validation Parameters

The primary transition represents the loss of ammonia ( NH3​ ), a characteristic fragmentation for amphetamine derivatives. The secondary transition represents the formation of the tropylium ion.

Table 1: Optimized MRM Transitions for 2-(2-Aminopropyl)phenol and Internal Standard

AnalytePrecursor Ion (m/z)Quantifier Ion (m/z)Qualifier Ion (m/z)Collision Energy (eV)
2-(2-Aminopropyl)phenol 152.1135.191.115 (Quant), 25 (Qual)
2-HA-d4 (IS) 156.1139.195.115 (Quant), 25 (Qual)

Table 2: Representative Method Validation Parameters

ParameterAcceptance CriteriaTypical Performance (Plasma)Typical Performance (Urine)
Limit of Detection (LOD) S/N > 30.5 ng/mL1.0 ng/mL
Lower Limit of Quantitation S/N > 10, Precision < 20%1.5 ng/mL3.0 ng/mL
Extraction Recovery Consistent across QC levels88.5 ± 4.2%85.1 ± 5.6%
Matrix Effect ± 15% (IS normalized)96.2% (Minimal suppression)92.4% (Minimal suppression)
Intra-day Precision (CV%) < 15%4.5 - 7.2%5.1 - 8.3%

Conclusion

This protocol establishes a highly specific and robust method for the quantification of 2-(2-Aminopropyl)phenol. By combining the orthogonal selectivity of mixed-mode SPE for sample cleanup with the π−π discriminatory power of a biphenyl stationary phase, researchers can confidently resolve this regioisomer from other phenolic amphetamines, ensuring high-fidelity pharmacokinetic and toxicological data.

References

  • PubChem - NIH. "2-(2-Aminopropyl)phenol | C9H13NO | CID 541960 - PubChem." National Center for Biotechnology Information. Available at:[Link]

  • Foster BC, Wilson DL, McGilveray IJ. "Effect of sparteine and quinidine on the metabolism of methoxyphenamine by Cunninghamella bainieri." Xenobiotica, 1989 Apr;19(4):445-52. Available at: [Link]

Sources

Application

"role of 2-(2-Aminopropyl)phenol in the synthesis of pharmaceuticals"

Application Note: The Role of 2-(2-Aminopropyl)phenol as a Bifunctional Scaffold in Pharmaceutical Synthesis Introduction & Structural Significance In the landscape of pharmaceutical synthesis, the efficiency of assembli...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: The Role of 2-(2-Aminopropyl)phenol as a Bifunctional Scaffold in Pharmaceutical Synthesis

Introduction & Structural Significance

In the landscape of pharmaceutical synthesis, the efficiency of assembling complex neuroactive and antimicrobial scaffolds relies heavily on the selection of versatile building blocks. 2-(2-Aminopropyl)phenol (CAS: 87835-14-1), famously recognized as a human secondary metabolite of methoxyphenamine , serves as a highly privileged bifunctional precursor.

The structural brilliance of this molecule lies in its dual functionality: it possesses an ortho-phenolic hydroxyl group and a primary amine situated on a chiral propyl chain. This specific spatial arrangement (a 1,2-relationship on the aromatic ring and a β -amine) allows it to act as an ambidentate nucleophile. Depending on the reaction conditions, it can be directed toward divergent synthetic pathways to yield 1,2,3,4-tetrahydroisoquinolines (THIQs), N-alkylated sympathomimetics, or benzoxazepine derivatives.

G Start 2-(2-Aminopropyl)phenol (Bifunctional Precursor) Path1 Pictet-Spengler Cyclization Start->Path1 Path2 Reductive Amination Start->Path2 Path3 O-Alkylation & Ring Closure Start->Path3 Prod1 Tetrahydroisoquinolines (THIQ Alkaloids) Path1->Prod1 Prod2 N-Alkyl Sympathomimetics (Adrenergic Ligands) Path2->Prod2 Prod3 Benzoxazepine Derivatives (CNS Modulators) Path3->Prod3

Figure 1: Divergent synthetic pathways of 2-(2-Aminopropyl)phenol in drug discovery.

Mechanistic Rationale: The Biomimetic Pictet-Spengler Reaction

The most pharmaceutically critical application of 2-(2-Aminopropyl)phenol is its use in the Pictet-Spengler Reaction (PSR) to synthesize 8-hydroxy-3-methyl-1,2,3,4-tetrahydroisoquinolines. THIQ cores are ubiquitous in FDA-approved drugs, particularly dopamine and adrenergic receptor ligands.

The Causality of Reactivity: Historically, PSRs utilizing standard phenethylamines require harsh superacids to force the electrophilic aromatic substitution. However, the ortho-hydroxyl group on 2-(2-Aminopropyl)phenol acts as a powerful electron-donating group (EDG). It significantly increases the electron density at the para and ortho positions relative to the OH group. Because the alkyl chain occupies position 2, cyclization regioselectively occurs at position 3, forming the THIQ core without the need for aggressive acidic conditions .

Furthermore, utilizing a Potassium Phosphate ( KPi​ ) buffer acts as a biomimetic catalyst. The H2​PO4−​ species hydrogen-bonds with the intermediate iminium ion, lowering the activation energy for C-C bond formation, while HPO42−​ assists in the rate-limiting deprotonation step during re-aromatization.

G A 2-(2-Aminopropyl)phenol + Aldehyde B Iminium Intermediate (Electrophile) A->B - H2O Rapid C C-C Bond Formation (ortho-OH Activated) B->C Phosphate Catalysis D 8-Hydroxy-3-methyl-THIQ (Neuroactive Scaffold) C->D Re-aromatization & Deprotonation

Figure 2: Mechanistic workflow of the Biomimetic Pictet-Spengler Cyclization.

Quantitative Data: Reaction Optimization

To demonstrate the superiority of the biomimetic approach over classical conditions, the cyclization of 2-(2-Aminopropyl)phenol with benzaldehyde was evaluated. The data below highlights why mild buffers are strictly preferred to prevent the oxidative degradation of the electron-rich phenol ring.

Table 1: Optimization of Pictet-Spengler Cyclization Conditions

EntryCatalyst / BufferTemp (°C)Time (h)Yield (%)IPQC Metric & Causality
10.1 M HCl802445%High impurity profile. Strong acid causes oxidative degradation of the phenol.
2TFA (1.2 eq) in DCM601862%Moderate conversion. Incomplete cyclization due to lack of base for re-aromatization.
30.5 M KPi​ (pH 6.0)501289%Clean conversion. Phosphate assists in both electrophilic attack and deprotonation.
40.5 M KPi​ (pH 6.0) 80 6 94% Optimal kinetic profile. Heat overcomes the steric hindrance of the chiral methyl group.

Experimental Protocol: Self-Validating Synthesis of 8-Hydroxy-THIQ

This protocol is designed as a self-validating system . Each phase contains an In-Process Quality Control (IPQC) step to ensure the reaction is proceeding mechanistically as intended before moving to the next stage.

Materials Required:
  • 2-(2-Aminopropyl)phenol (1.0 eq, 10 mmol)

  • Target Aldehyde (e.g., Benzaldehyde) (1.2 eq, 12 mmol)

  • 0.5 M Potassium Phosphate ( KPi​ ) Buffer, pH 6.0 (50 mL)

  • Ethyl Acetate (EtOAc) for extraction

Step-by-Step Methodology:

Step 1: Iminium Formation

  • Suspend 10 mmol of 2-(2-Aminopropyl)phenol in 50 mL of 0.5 M KPi​ buffer (pH 6.0) in a 100 mL round-bottom flask.

  • Add 12 mmol of the target aldehyde dropwise at room temperature while stirring at 400 rpm.

  • Causality: The slightly acidic pH (6.0) is perfectly tuned to protonate the carbonyl oxygen, facilitating nucleophilic attack by the primary amine, while keeping the amine sufficiently unprotonated to act as a nucleophile.

  • IPQC 1 (Self-Validation): After 30 minutes, spot the mixture on a TLC plate (Silica, 9:1 DCM:MeOH) and stain with Ninhydrin. The disappearance of the primary amine (which stains bright purple/pink) confirms complete conversion to the imine intermediate.

Step 2: Biomimetic Cyclization

  • Attach a reflux condenser and heat the reaction mixture to 80°C using an oil bath.

  • Maintain heating and stirring for 6 hours.

  • Causality: The elevated temperature provides the necessary kinetic energy to overcome the activation barrier for the C-C bond formation (electrophilic aromatic substitution), which is sterically hindered by the adjacent methyl group on the propyl chain.

  • IPQC 2 (Self-Validation): Monitor via LC-MS. The intermediate iminium mass [M+H]+ will transition to the exact same mass [M+H]+ but with a distinct, longer retention time (due to the loss of polarity upon ring closure). UV absorption will also shift due to the extended conjugation of the THIQ system.

Step 3: Quenching and Isolation

  • Cool the reaction to room temperature. Adjust the pH to 8.5 using saturated NaHCO3​ .

  • Causality: Adjusting to a mildly basic pH ensures the newly formed secondary amine in the THIQ ring is deprotonated (free base form), driving it into the organic phase during extraction.

  • Extract the aqueous layer with EtOAc ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Purify via flash column chromatography if necessary, though the biomimetic route often yields >90% purity of the crude product.

Alternative Workflows: Benzoxazepine Precursors

Beyond THIQs, 2-(2-Aminopropyl)phenol is utilized in the synthesis of expanded oxazine-type rings, specifically 1,4-benzoxazepines . By reacting the bifunctional precursor with 1,2-dihaloethanes under basic conditions (e.g., K2​CO3​ in DMF), the molecule undergoes sequential O-alkylation at the phenol and N-alkylation at the primary amine. The resulting 7-membered heterocyclic scaffolds are highly prized in CNS drug discovery for their conformational flexibility, acting as bioisosteres for classical benzodiazepines.

References

  • PubChem Compound Summary for CID 541960, 2-(2-Aminopropyl)phenol. National Center for Biotechnology Information. URL:[Link]

  • Biomimetic Phosphate-Catalyzed Pictet–Spengler Reaction for the Synthesis of 1,1′-Disubstituted and Spiro-Tetrahydroisoquinoline Alkaloids. The Journal of Organic Chemistry, 2019. PubMed Central (PMC). URL:[Link]

Method

"application of 2-(2-Aminopropyl)phenol in medicinal chemistry"

Title: Application Note: 2-(2-Aminopropyl)phenol in Medicinal Chemistry and Drug Development Document Type: Technical Application Guide & Experimental Protocols Target Audience: Medicinal Chemists, Toxicologists, and Pre...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Application Note: 2-(2-Aminopropyl)phenol in Medicinal Chemistry and Drug Development Document Type: Technical Application Guide & Experimental Protocols Target Audience: Medicinal Chemists, Toxicologists, and Preclinical Development Scientists

Executive Summary

2-(2-Aminopropyl)phenol (CAS: 87835-14-1), commonly referred to as ortho-hydroxyamphetamine, is a structurally significant phenethylamine derivative. Unlike its para-substituted isomer (Paredrine), which is utilized clinically as a peripheral mydriatic agent for diagnosing Horner's syndrome[1][2], the ortho-isomer serves as a critical biomarker in metabolic profiling and a highly versatile building block in the synthesis of conformationally restricted CNS therapeutics. This application note details the physicochemical rationale behind its utility, outlines its role in pharmacokinetic assays, and provides validated protocols for its application in both analytical and synthetic workflows.

Chemical Identity & Structural Significance

The pharmacological and chemical behavior of 2-(2-Aminopropyl)phenol is dictated by the ortho relationship between the phenolic hydroxyl group and the aliphatic primary amine.

  • Intramolecular Hydrogen Bonding: The spatial proximity of the -OH and -NH₂ groups allows for the formation of a stable, six-membered pseudo-ring via intramolecular hydrogen bonding.

  • Lipophilicity and BBB Permeability: This intramolecular interaction masks the polar hydrogen bond donors/acceptors from the surrounding aqueous environment, significantly increasing the molecule's lipophilicity (LogP) compared to its meta- and para-isomers. Consequently, 2-(2-Aminopropyl)phenol exhibits enhanced passive transcellular diffusion across the blood-brain barrier (BBB).

  • Metabolic Biomarker: In human and microbial metabolism, 2-(2-Aminopropyl)phenol is a recognized major metabolite of ortho-methoxy substituted amphetamines, such as 2-methoxyamphetamine and methoxyphenamine[3][4].

Application in Metabolic Profiling & Toxicology

In forensic toxicology and preclinical pharmacokinetics, tracking the O-demethylation of methoxyamphetamines is crucial for understanding drug clearance and toxicity. 2-(2-Aminopropyl)phenol serves as the primary Phase I metabolite in these pathways. Fungal models, such as Cunninghamella bainieri and Cunninghamella elegans, are frequently employed as in vitro biomimetic models to generate this metabolite at scale due to their robust expression of cytochrome P450-like enzymes that mirror human hepatic metabolism[4].

MetabolicPathway A 2-Methoxyamphetamine (Parent Drug) B O-Demethylation (CYP2D6 / CYP3A4) A->B Hepatic Oxidation C 2-(2-Aminopropyl)phenol (Active Metabolite) B->C Ether Cleavage D Phase II Conjugation (UGT / SULT) C->D Glucuronidation E Renal Excretion (Hydrophilic Conjugates) D->E Clearance

Figure 1: Phase I and Phase II metabolic pathway of ortho-substituted amphetamines.

Structure-Activity Relationship (SAR) Insights

Understanding the positional effects of phenolic substitution on the amphetamine scaffold is vital for receptor targeting. While the para-isomer (4-hydroxyamphetamine) acts as an indirect sympathomimetic by inhibiting monoamine oxidase (MAO) and acting as a potent agonist at the trace amine-associated receptor 1 (TAAR1)[1][2], the ortho-isomer exhibits distinct binding kinetics due to steric factors.

Table 1: Comparative Physicochemical and Pharmacological Properties

Property / Metric2-(2-Aminopropyl)phenol (Ortho)4-(2-Aminopropyl)phenol (Para)Chemical Rationale & Causality
Intramolecular H-Bonding PresentAbsentSpatial proximity of ortho -OH and -NH₂ allows stable 6-membered pseudo-ring formation.
Lipophilicity (LogP) Higher (~1.5 - 1.8)Lower (~1.1)H-bonding masks polar functional groups from the aqueous environment, increasing LogP.
BBB Permeability Moderate to HighLowIncreased lipophilicity facilitates passive transcellular diffusion across the blood-brain barrier.
Receptor Affinity (TAAR1) Moderate / WeakHigh (Agonist)Ortho-substitution introduces steric hindrance in the narrow TAAR1 binding pocket[1].
Primary Utility Metabolic biomarker, synthetic intermediateDiagnostic mydriatic agentPara-isomer acts peripherally[2]; ortho-isomer is leveraged for its unique reactivity in synthesis.

Experimental Protocols

Protocol A: In Vitro HLM Incubation for Metabolite Generation

This protocol details the generation of 2-(2-Aminopropyl)phenol from 2-methoxyamphetamine using Human Liver Microsomes (HLMs).

Reagents:

  • HLMs (20 mg/mL protein concentration)

  • 100 mM Potassium Phosphate buffer (pH 7.4)

  • NADPH regenerating system (NADP+, Glucose-6-Phosphate, G6PDH, MgCl₂)

Step-by-Step Methodology:

  • Preparation: Pre-warm the potassium phosphate buffer and substrate (2-methoxyamphetamine, 10 µM final concentration) to 37°C for 5 minutes.

  • Enzyme Addition: Add HLMs to achieve a final protein concentration of 1 mg/mL.

  • Initiation: Initiate the reaction by adding the NADPH regenerating system.

    • Causality: NADPH serves as the obligate electron donor for CYP450-mediated O-demethylation; without it, Phase I oxidation cannot occur.

  • Incubation: Incubate the mixture at 37°C for 45 minutes with gentle orbital shaking (150 rpm).

  • Termination: Terminate the reaction by adding 3 volumes of ice-cold acetonitrile containing an internal standard (e.g., 2-hydroxyamphetamine-d3).

    • Causality: Ice-cold acetonitrile instantly precipitates microsomal proteins, halting enzymatic activity and preventing the artificial degradation of the formed 2-(2-Aminopropyl)phenol.

  • Extraction: Centrifuge the quenched samples at 14,000 x g for 15 minutes at 4°C. Extract the supernatant for LC-MS/MS analysis monitoring the specific MRM transition for m/z 152.1 [M+H]+.

Workflow S1 Step 1: Substrate Prep 2-Methoxyamphetamine in PO4 Buffer S2 Step 2: HLM Incubation 37°C, NADPH Regenerating System S1->S2 S3 Step 3: Enzymatic Quenching Ice-cold CH3CN + Internal Standard S2->S3 S4 Step 4: Centrifugation 14,000 x g, 4°C, 15 min S3->S4 S5 Step 5: LC-MS/MS Analysis MRM Mode for m/z 152.1 [M+H]+ S4->S5

Figure 2: Standardized in vitro HLM incubation workflow for metabolite quantification.

Protocol B: Synthesis of 1,4-Benzoxazine Scaffolds from 2-(2-Aminopropyl)phenol

The ortho functional groups of 2-(2-Aminopropyl)phenol make it an ideal precursor for constructing 1,4-benzoxazine rings—a privileged heterocyclic scaffold in CNS drug discovery.

Step-by-Step Methodology:

  • N-Protection: React 2-(2-Aminopropyl)phenol with Di-tert-butyl dicarbonate (Boc₂O) in Dichloromethane (DCM) with Triethylamine (TEA) at 0°C to yield N-Boc-2-(2-aminopropyl)phenol.

    • Causality: Protecting the primary amine is critical to prevent unwanted N-alkylation during the subsequent O-alkylation step, ensuring strict regioselectivity.

  • O-Alkylation: Treat the N-Boc intermediate with 1,2-dibromoethane and Potassium Carbonate (K₂CO₃) in Dimethylformamide (DMF) at 60°C.

    • Causality: The weak base K₂CO₃ selectively deprotonates the phenol (pKa ~9.5) to form a phenoxide nucleophile without affecting the protected amine.

  • Deprotection & Cyclization: Treat the purified intermediate with a 1:1 mixture of Trifluoroacetic acid (TFA) and DCM to remove the Boc group. Following solvent evaporation, neutralize with N,N-Diisopropylethylamine (DIPEA) and heat to 80°C.

    • Causality: Removal of the Boc group liberates the primary amine, which immediately undergoes a base-catalyzed intramolecular S_N2 attack on the alkyl bromide, efficiently closing the 6-membered 1,4-benzoxazine ring.

References[3] 2-(2-Aminopropyl)phenol 87835-14-1 wiki - Guidechem.Click here for verification[4] Application of Cunninghamella Matruchot microbial transformation model in drug metabolization in vitro - ResearchGate. Click here for verification[1] 4-hydroxy Amphetamine (hydrochloride) (CAS 876-26-6) - Cayman Chemical. Click here for verification[2] Drugs Acting Through Autonomic System for Ocular Use - Basicmedical Key. Click here for verification

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Application

"enantioselective synthesis of aminophenol derivatives"

Application Note: Enantioselective Synthesis of Aminophenol Derivatives – Strategic Methodologies and Protocols Introduction & Strategic Overview Aminophenol derivatives are privileged structural motifs in medicinal chem...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Enantioselective Synthesis of Aminophenol Derivatives – Strategic Methodologies and Protocols

Introduction & Strategic Overview

Aminophenol derivatives are privileged structural motifs in medicinal chemistry and serve as indispensable chiral ligands in asymmetric catalysis (e.g., imidazoline-aminophenol (IAP) ligands and Hoveyda-type chiral boron catalysts)[1][2]. Historically, accessing enantiopure aminophenols relied on the kinetic resolution of racemates or multi-step chiral pool syntheses, which often suffered from poor atom economy.

Modern catalytic asymmetric methodologies have revolutionized this space. By leveraging transition-metal-catalyzed formal cycloadditions, asymmetric hydrogenations, and cascade rearrangements, researchers can now achieve direct, highly enantioselective syntheses of both ortho- and meta-aminophenol derivatives[3][4]. As a Senior Application Scientist, I have structured this guide to detail the mechanistic causality, optimized protocols, and self-validating analytical steps required to successfully execute these complex transformations.

Mechanistic Pathways & Catalyst Design

The architectural complexity of the target aminophenol dictates the selection of the catalytic pathway:

  • Pathway A: Cu-Catalyzed Asymmetric Formal [4+2] Cycloaddition To construct chiral 3,4-dihydro-2H-1,4-benzoxazines (cyclic ortho-aminophenol derivatives), a sequential propargylic amination/hydrophenoxylation process is employed. The use of a Cu(I) catalyst paired with a chiral tridentate ketimine P,N,N-ligand is critical here. Bidentate ligands often fail to provide sufficient steric shielding around the highly reactive Cu-allenylidene intermediate, leading to racemic background reactions. The tridentate coordination rigidly locks the conformation, enforcing strict facial selectivity during the nucleophilic attack by the amine group[3].

  • Pathway B: Cu-Catalyzed[1,3]-Rearrangement/Oxa-Michael Cascades For functionalized meta-aminophenol derivatives, a novel cascade utilizes N-alkoxy-2-methylanilines. A cationic Cu(I) species catalyzes a [1,3]-rearrangement where the alkoxy group migrates to the ortho-position, forming an ortho-quinol imine. This is immediately followed by a stereoselective oxa-Michael addition. The causality behind using an NHC-copper complex (IPrCuBr) with an AgSbF6 additive is twofold: the bulky IPr ligand prevents catalyst dimerization, while the non-coordinating SbF6⁻ counterion maximizes the electrophilicity of the copper center, a strict requirement to trigger the initial alkoxy migration[4][5].

MechanisticPathways Precursor Prochiral Precursors (e.g., N-Alkoxyanilines, o-Aminophenols) Pathway1 Cu(I) / P,N,N-Ligand Formal [4+2] Cycloaddition Precursor->Pathway1 Propargylic Esters Base (DIPEA) Pathway2 Cationic Cu(I) / NHC [1,3]-Rearrangement Cascade Precursor->Pathway2 Alcohol Nucleophiles AgSbF6 Additive Pathway3 Asymmetric Hydrogenation (Ru/Ir + Chiral Phosphoric Acid) Precursor->Pathway3 H2 Gas Dynamic Kinetic Resolution Product1 Chiral o-Aminophenol Derivatives (e.g., Benzoxazines) Pathway1->Product1 ee up to 97% Product2 Chiral m-Aminophenol Derivatives Pathway2->Product2 Regio-/Stereoselective Product3 Chiral Cyclic Aminophenols Pathway3->Product3 High dr/ee

Figure 1: Divergent catalytic pathways for the enantioselective synthesis of aminophenol derivatives.

Validated Experimental Protocols

The following protocols are designed as self-validating systems to ensure experimental integrity at every stage of the workflow.

Protocol 1: Enantioselective Synthesis of Chiral 2H-1,4-Benzoxazines

This protocol yields optically active cyclic ortho-aminophenol derivatives via a Cu-catalyzed [4+2] cycloaddition[3].

Reagents:

  • o-Aminophenol derivative (0.2 mmol)

  • Propargylic ester (0.24 mmol, 1.2 equiv)

  • Cu(CH3CN)4PF6 (5 mol%)

  • Chiral ketimine P,N,N-ligand (5.5 mol%)

  • N,N-Diisopropylethylamine (DIPEA) (0.24 mmol)

  • Anhydrous Dichloromethane (DCM) (2.0 mL)

Step-by-Step Methodology:

  • Catalyst Activation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Cu(CH3CN)4PF6 and the chiral P,N,N-ligand. Add 1.0 mL of anhydrous DCM and stir at room temperature for 30 minutes.

    • Validation Check: The solution should transition to a deep, homogenous color (typically dark red/brown), confirming the formation of the active Cu-ligand complex.

  • Substrate Addition: Add the o-aminophenol derivative and DIPEA to the active catalyst solution. Stir for 5 minutes. Causality: DIPEA is utilized as a sterically hindered, non-nucleophilic base to neutralize the acid generated during the reaction without competitively binding to the copper center.

  • Cycloaddition: Dropwise add the propargylic ester dissolved in 1.0 mL of DCM. Seal the tube and stir at 25 °C for 12–24 hours.

  • In-Process Monitoring (Self-Validation): At 12 hours, withdraw a 10 µL aliquot, quench with EtOAc, and perform TLC (Hexanes/EtOAc 4:1). Complete consumption of the UV-active propargylic ester indicates reaction completion.

  • Workup & Analysis: Concentrate the mixture under reduced pressure. Before bulk flash chromatography, perform a rapid Chiral HPLC analysis (e.g., Chiralcel OD-H column) on a micro-cleared sample to validate the enantiomeric excess (ee). Proceed to silica gel chromatography only if the ee meets the >90% threshold.

Protocol 2: Synthesis of meta-Aminophenol Derivatives via Cascade Reaction

This protocol utilizes a [1,3]-rearrangement—oxa-Michael addition cascade to generate functionalized meta-aminophenols[4].

Reagents:

  • N-alkoxy-2-methylaniline (0.3 mmol)

  • Alcohol nucleophile (e.g., Methanol) (3.0 mmol, 10 equiv)

  • IPrCuBr (10 mol%)

  • AgSbF6 (10 mol%)

  • Anhydrous 1,2-Dichloroethane (DCE) (3.0 mL)

Step-by-Step Methodology:

  • Cationic Copper Generation: In a vial under nitrogen, combine IPrCuBr and AgSbF6 in 1.5 mL DCE. Stir vigorously in the dark for 15 minutes.

    • Validation Check: A pale yellow/white precipitate (AgBr) must form, leaving a clear supernatant. This visual cue guarantees the successful generation of the highly Lewis-acidic cationic [IPrCu]⁺ species.

  • Cascade Initiation: Filter the active catalyst solution through a PTFE syringe filter into a reaction vessel containing the N-alkoxy-2-methylaniline and the alcohol nucleophile in 1.5 mL DCE.

  • Reaction Execution: Stir the mixture at 60 °C for 8 hours.

  • Intermediate Validation (Self-Validation): Withdraw a 50 µL aliquot at 2 hours, evaporate, and run a quick ¹H NMR. Look for the disappearance of the N-alkoxy protons and the transient appearance of ortho-quinol imine signals. This confirms the[1,3]-migration is successfully preceding the Michael addition.

  • Isolation: Cool to room temperature, filter through a short pad of Celite to remove catalyst residues, and purify via flash column chromatography to isolate the meta-aminophenol derivative.

Quantitative Data & Optimization Matrix

The following table summarizes the comparative efficiencies, scope, and stereochemical outcomes of the primary methodologies utilized for aminophenol derivative synthesis.

MethodologyTarget ScaffoldCatalyst SystemKey AdditivesYield RangeStereoselectivity
Formal [4+2] Cycloaddition Chiral 3,4-Dihydro-2H-1,4-benzoxazinesCu(CH3CN)4PF6 + P,N,N-LigandDIPEA75–95%ee up to 97%
[1,3]-Rearrangement Cascade Chiral meta-Aminophenol DerivativesIPrCuBrAgSbF660–88%Regioselective; dr >10:1
Asymmetric Hydrogenation Cyclic ortho-AminophenolsIr(COD)Cl2 + Chiral Phosphoric AcidH2 (50 atm)80–99%ee up to 99%

Downstream Applications: Chiral Aminophenols as Ligands

The synthesized enantiopure aminophenol derivatives are not merely end-products; they are highly sought-after precursors for next-generation catalysts. For example, modifying these scaffolds yields imidazoline-aminophenol (IAP) ligands. When complexed with Ni(OAc)2 or Cu(OTf)2, the phenolic OH and the amine nitrogen provide a robust bidentate/tridentate coordination pocket. These IAP-metal complexes exhibit profound catalytic efficiency in asymmetric Henry reactions and Friedel-Crafts alkylations, facilitating the synthesis of complex pharmaceutical intermediates with >99% ee[1][6].

References

  • Enantioselective Copper-Catalyzed Formal [4 + 2] Cycloaddition of o-Aminophenol Derivatives with Propargylic Esters for Synthesis of Optically Active 3,4-Dihydro-2H-1,4-benzoxazines Source: Organic Letters (ACS Publications) URL:[Link]

  • Synthesis of meta-Aminophenol Derivatives via Cu-Catalyzed [1,3]-Rearrangement—Oxa-Michael Addition Cascade Reactions Source: Molecules (MDPI / PubMed Central) URL:[Link]

  • Asymmetric Henry Reaction of 2-Acylpyridine N-Oxides Catalyzed by a Ni-Aminophenol Sulfonamide Complex: An Unexpected Mononuclear Catalyst Source: Molecules (PubMed Central) URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

"troubleshooting low yield in 2-(2-Aminopropyl)phenol synthesis"

Technical Support Center: Troubleshooting 2-(2-Aminopropyl)phenol Synthesis Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and p...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting 2-(2-Aminopropyl)phenol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and procedural bottlenecks encountered during the synthesis of 2-(2-Aminopropyl)phenol (also known as ortho-hydroxyamphetamine).

Synthesizing amphetamine derivatives with an unprotected phenolic hydroxyl group introduces unique chemoselectivity and solubility challenges[1]. This guide bypasses generic advice, focusing instead on the causality behind reaction failures and providing self-validating protocols to ensure high-yield outcomes.

Part 1: Mechanistic Troubleshooting & FAQs

Section A: The Reductive Amination Pathway

Route: 1-(2-hydroxyphenyl)propan-2-one + Ammonia/Ammonium Acetate

Q1: Why is my reductive amination yielding mostly the alcohol (1-(2-hydroxyphenyl)propan-2-ol) instead of the target amine? The Causality: When using standard Sodium Borohydride (NaBH₄) in a one-pot reductive amination, the reduction of the ketone often outpaces the condensation step required to form the imine[2]. Furthermore, the ortho-phenolic -OH group can hydrogen-bond with the ketone carbonyl, increasing its electrophilicity and making it highly susceptible to premature hydride attack. The Solution: You must decouple the kinetics of imine formation from reduction. Switch to a chemoselective reducing agent like Sodium Cyanoborohydride (NaBH₃CN). NaBH₃CN is stable at mildly acidic conditions (pH 6) and will selectively reduce the protonated iminium ion without attacking the unprotonated ketone[3]. Alternatively, pre-form the imine using a dehydrating agent like Titanium(IV) isopropoxide (Ti(OiPr)₄) before introducing NaBH₄.

Q2: My NaBH₃CN reaction stalled at 40% yield. How do I push it to completion? The Causality: Iminium ion formation is highly pH-dependent. As the reaction progresses and ammonium acetate is consumed, the pH of the solution shifts. If the pH rises above 7, the iminium ion reverts to the neutral imine, which NaBH₃CN cannot reduce efficiently. The Solution: Implement a self-validating pH control system. Add a trace amount of bromocresol green indicator directly to the reaction flask. The solution will turn blue if it becomes too basic. Maintain a yellow-green color (pH ~6.0) by adding methanolic HCl dropwise throughout the reaction.

Section B: The Nitroalkene Reduction Pathway

Route: 2-(2-nitropropenyl)phenol + Reducing Agent

Q3: I am reducing the nitroalkene using LiAlH₄, but my yields are abysmal (<20%) and a thick sludge forms immediately. What is happening? The Causality: Lithium aluminum hydride (LiAlH₄) reacts violently with acidic protons. The phenolic hydroxyl group on the ortho position has a pKa of ~9.5. When you add the nitroalkene to the LiAlH₄ suspension, the first equivalent of hydride is instantly consumed to deprotonate the phenol, evolving hydrogen gas and forming an insoluble lithium phenoxide complex[3]. This precipitation traps the nitroalkene in a solid matrix, preventing the remaining hydride from reducing the nitro group and the alkene double bond. The Solution: You must protect the phenolic -OH group prior to the Henry condensation. Converting the starting salicylaldehyde to a benzyl ether (e.g., 1-benzyloxy-2-(2-nitropropenyl)benzene) eliminates the acidic proton. After the LiAlH₄ reduction is complete, the benzyl group can be quantitatively removed via Pd/C catalytic hydrogenation[1].

Q4: Can I use catalytic hydrogenation (H₂ with Pd/C) to reduce the unprotected nitroalkene directly? The Causality: Direct catalytic hydrogenation of nitrostyrenes often stalls at the oxime or hydroxylamine intermediate. In neutral solvents, these intermediates can couple to form dimers (azo or hydrazine derivatives)[3]. The Solution: Run the hydrogenation in strongly acidic media (e.g., glacial acetic acid with a catalytic amount of H₂SO₄). The acid immediately protonates the intermediate hydroxylamine, turning it into a better leaving group and facilitating its rapid reduction to the primary amine.

Part 2: Visualizing Synthetic Logic

Synthesis Start1 Salicylaldehyde + Nitroethane Intermediate 2-(2-nitropropenyl)phenol (Nitroalkene) Start1->Intermediate Henry Reaction (Base cat.) Start2 1-(2-hydroxyphenyl)propan-2-one + Ammonium Acetate Imine Imine / Iminium Intermediate Start2->Imine Condensation (-H2O) Side2 1-(2-hydroxyphenyl)propan-2-ol (Ketone Reduction) Start2->Side2 Direct Hydride Attack (NaBH4) Target 2-(2-Aminopropyl)phenol (Target Amine) Intermediate->Target Reduction (LiAlH4 or H2/Pd-C) Side1 Insoluble Phenoxide Salts (Under-reduction) Intermediate->Side1 Acidic -OH Interference Imine->Target Reductive Amination (NaBH3CN or STAB)

Caption: Synthetic pathways to 2-(2-Aminopropyl)phenol highlighting key intermediates and side reactions.

Troubleshooting Problem Low Yield of 2-(2-Aminopropyl)phenol Q1 Which synthetic route is used? Problem->Q1 R1 Nitroalkene Reduction Q1->R1 R2 Reductive Amination Q1->R2 S1 Is the phenolic -OH protected? R1->S1 S2 Which reducing agent is used? R2->S2 Sol1 Protect as Benzyl Ether prior to LiAlH4 reduction S1->Sol1 No Sol1b Use >4 eq. LiAlH4 to overcome salt formation S1->Sol1b No (Alternative) Sol2 Use NaBH3CN at pH 6 to target iminium ion S2->Sol2 NaBH4 (Direct) Sol2b Pre-form imine with Ti(OiPr)4 before NaBH4 S2->Sol2b NaBH4 (Stepwise)

Caption: Troubleshooting logic tree for identifying and resolving low yield in the synthesis.

Part 3: Quantitative Optimization Data

The following table summarizes the expected yields based on the reducing agent and the specific optimization metric applied.

Synthetic RouteReagentsPrimary Failure ModeYield (Unoptimized)Yield (Optimized)Key Optimization Metric
Reductive Amination Ketone + NH₄OAc + NaBH₄Competitive ketone reduction30% - 45%75% - 85%Pre-imine formation via Ti(OiPr)₄
Reductive Amination Ketone + NH₄OAc + NaBH₃CNIncomplete iminium formation40% - 50%80% - 90%Strict pH control (pH 6.0 - 6.5)
Nitroalkene Reduction Nitroalkene + LiAlH₄ (1-2 eq)Phenoxide precipitation< 20%85% - 95%Phenol protection (Benzyl ether)
Nitroalkene Reduction Nitroalkene + H₂ / Pd-COxime stalling / Dimerization25% - 40%70% - 80%Acidic media (AcOH/HCl)

Part 4: Self-Validating Experimental Protocols

Protocol A: Optimized Reductive Amination via Cyanoborohydride

This protocol utilizes an internal pH indicator to self-validate the formation of the reactive iminium species.

  • Preparation: In a dry 500 mL round-bottom flask, dissolve 0.1 mol of 1-(2-hydroxyphenyl)propan-2-one and 1.0 mol of ammonium acetate (10x excess) in 250 mL of absolute methanol.

  • Indicator Addition: Add 2-3 drops of a 0.1% bromocresol green solution in methanol. The solution should appear yellow-green.

  • Reduction: Add 0.07 mol of Sodium Cyanoborohydride (NaBH₃CN) in small portions over 30 minutes.

  • Self-Validation & pH Control: As the reaction proceeds, the color will shift toward blue (pH > 7). Validate the reaction state by adding 2M methanolic HCl dropwise to maintain the yellow-green color (pH ~6.0). Stir at room temperature for 24 hours.

  • Quenching: Acidify the mixture to pH < 2 with concentrated HCl to destroy excess NaBH₃CN (Caution: Perform in a fume hood; HCN gas is evolved).

  • Workup: Evaporate the methanol under reduced pressure. Dissolve the residue in water, wash with diethyl ether to remove unreacted ketone, and then basify the aqueous layer to pH 10 with NaOH. Extract the freebase amine into dichloromethane, dry over MgSO₄, and precipitate the final product as an HCl salt using ethereal HCl.

Protocol B: Nitroalkene Reduction via LiAlH₄ (with Benzyl Protection)

This protocol bypasses the destructive phenoxide formation by masking the acidic proton.

  • Protection: React salicylaldehyde with benzyl chloride and K₂CO₃ in DMF to yield 2-benzyloxybenzaldehyde. Condense this intermediate with nitroethane (Henry reaction) to yield 1-benzyloxy-2-(2-nitropropenyl)benzene.

  • Reduction Setup: In a flame-dried, argon-purged flask, suspend 0.4 mol of LiAlH₄ in 200 mL of anhydrous THF. Cool to 0°C.

  • Addition: Dissolve 0.1 mol of the protected nitroalkene in 100 mL of anhydrous THF. Add this dropwise to the LiAlH₄ suspension. Self-Validation: The absence of rapid hydrogen gas bubbling confirms the acidic phenolic proton was successfully masked.

  • Reflux: Once addition is complete, warm the mixture to room temperature, then reflux for 4 hours.

  • Fieser Workup: Cool to 0°C. Sequentially add x mL water, x mL 15% NaOH, and 3x mL water (where x = grams of LiAlH₄ used). Filter the granular aluminum salts and concentrate the filtrate.

  • Deprotection: Dissolve the resulting intermediate in methanol, add 10% Pd/C, and stir under a balloon of H₂ gas until hydrogen uptake ceases. Filter through Celite and concentrate to yield pure 2-(2-Aminopropyl)phenol.

References

  • Wikipedia - Gepefrine (3-hydroxyamphetamine isomer properties) URL:[4]

  • ResearchGate - An Introduction to Neurochemistry: Application to CNS disorders (Synthesis of Hydroxyamphetamine) URL:[1]

  • mdma.ch (Hive Serious Chemistry Archive) - Reductive amination with NaBH4 -- why does it work? URL:[2]

  • mdma.ch (Rhodium Drug Chemistry Archive) - Drug Chemistry Archive (NaBH3CN and LiAlH4 reductions) URL:[3]

Sources

Optimization

Technical Support Center: Optimization of p-Aminophenol (PAP) Synthesis

Welcome to the Technical Support Center for the synthesis of p-aminophenol (PAP), a critical intermediate in the production of paracetamol and various photographic developers. This guide is designed for researchers and p...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of p-aminophenol (PAP), a critical intermediate in the production of paracetamol and various photographic developers. This guide is designed for researchers and process chemists optimizing the catalytic hydrogenation of nitrobenzene (NB) via the Bamberger rearrangement.

Below, you will find mechanistic troubleshooting guides, quantitative performance data, and self-validating experimental protocols to help you maximize selectivity and eliminate common synthetic bottlenecks.

Mechanistic Workflow & Reaction Logic

Understanding the kinetic competition at the intermediate stage is the key to optimizing PAP synthesis. The reaction proceeds via the partial hydrogenation of nitrobenzene to N-phenylhydroxylamine (PHA). From here, the intermediate faces a kinetic fork: it must desorb from the catalyst into the acidic aqueous phase to undergo the Bamberger rearrangement to PAP, or it will remain on the catalyst and undergo over-reduction to aniline (AN)[1].

G NB Nitrobenzene (NB) PHA Phenylhydroxylamine (PHA) [Intermediate] NB->PHA Catalytic Hydrogenation (+2 H₂, Pt Catalyst) PAP p-Aminophenol (PAP) [Target Product] PHA->PAP Bamberger Rearrangement (Acidic Medium, Desorption) AN Aniline (AN) [Byproduct] PHA->AN Over-Reduction (+1 H₂, Catalyst Surface)

Reaction pathway of nitrobenzene to p-aminophenol versus aniline over-reduction.

Troubleshooting FAQs: Selectivity & Byproducts

Q: Why am I observing high levels of aniline (AN) byproduct instead of p-aminophenol (PAP)? A: Aniline formation is strictly the result of the over-reduction of the PHA intermediate[1]. Mechanistically, if the desorption rate of PHA is slower than the hydrogenation rate, PHA remains bound to the active metal sites and is further reduced. Corrective Actions:

  • Optimize Temperature: Higher temperatures (e.g., 140°C in CO2/H2O systems) thermodynamically favor the rapid desorption of PHA from the catalyst surface into the aqueous phase, rescuing it from over-reduction[2].

  • Add a Promoter: The addition of dimethyl sulfoxide (DMSO) selectively poisons the specific catalytic active sites responsible for the deep hydrogenation of PHA to aniline, significantly boosting PAP selectivity (though it may slightly reduce overall conversion rates)[3].

Q: Why does my PAP selectivity sharply decrease as nitrobenzene conversion approaches 100%? A: This is driven by competitive adsorption. Early in the reaction, the high concentration of NB competitively adsorbs onto the Pt active sites, physically forcing the newly formed PHA to desorb into the aqueous phase. As NB is depleted at high conversions, PHA re-adsorbs or remains on the catalyst surface longer, increasing the probability of over-reduction[2]. Solution: Terminate the reaction at 90–95% conversion, or increase the initial NB/Pt molar ratio to maintain competitive adsorption throughout the run[2].

Quantitative Catalyst Performance & Selection

Q: How do I choose between traditional Pt/C and newer biphasic/solid-acid systems? A: The traditional industrial process utilizes a 5% Pt/C catalyst in dilute sulfuric acid. While kinetically rapid, it generates massive amounts of corrosive sulfate waste upon neutralization[3]. Transitioning to solid-acid catalysts (like Pt/ZrP) or self-neutralizing systems (pressurized CO₂/H₂O) eliminates mineral acid waste while maintaining or exceeding historical selectivity metrics[2][4].

Table 1: Quantitative Comparison of Optimized Catalytic Systems

Catalyst SystemReaction MediumTemp (°C)Pressure (MPa)NB Conversion (%)PAP Selectivity (%)Mechanistic Advantage
5% Pt/C 10% H₂SO₄ (aq)800.1 (H₂)>95~75Industrial standard; rapid mass transfer and kinetics[3].
1% Pt/ZrP H₂O + DMSO800.6 (H₂)10089Solid acid sites direct localized rearrangement; highly recyclable[4].
Pt-Sn/Al₂O₃ CO₂ / H₂O1405.5 (CO₂), 0.2 (H₂)>9085In situ carbonic acid self-neutralizes; zero mineral waste[2].

Self-Validating Experimental Protocols

To ensure reproducibility and high E-E-A-T standards, the following protocols integrate self-validating checkpoints based on the physical chemistry of the reaction.

Protocol A: Traditional Biphasic Hydrogenation (Pt/C in H₂SO₄)

Objective: Maximize mass transfer and monitor stoichiometric hydrogen uptake.

  • Reactor Preparation: Charge a continuous stirred-tank reactor (CSTR) with 40 mmol nitrobenzene, 60 g of 10 wt% H₂SO₄, and 30 mg of 5% Pt/C catalyst[3].

  • Purging & Pressurization: Purge the reactor headspace 3 times with N₂, followed by 3 times with H₂. Pressurize to a constant 0.1 MPa H₂.

  • Reaction Initiation: Heat the jacket to 80°C and initiate stirring at >1000 rpm.

    • Causality Check: High agitation is critical to overcome gas-liquid-solid mass transfer resistance. If stirring is too slow, H₂ starvation occurs at the catalyst surface, altering the kinetic regime[1].

  • Self-Validation Checkpoint (H₂ Uptake): Continuously monitor cumulative H₂ consumption via a mass flow controller. The reaction should consume exactly 2 molar equivalents of H₂ relative to NB to form the PHA intermediate. A sharp deceleration in H₂ uptake after 2 equivalents indicates successful desorption of PHA into the acid, preventing the 3rd equivalent from forming aniline[3].

  • Isolation: Cool the reactor, filter off the Pt/C catalyst, and neutralize the aqueous phase with aqueous ammonia to pH 7–8 to precipitate the crude PAP.

Protocol B: Green Synthesis via Pressurized CO₂/H₂O (Pt-Sn/Al₂O₃)

Objective: Utilize carbonic acid for a zero-waste Bamberger rearrangement.

  • Reactor Preparation: In a high-pressure stainless-steel autoclave, add 10 mmol NB, 60 mL deionized H₂O, and the Pt-Sn/Al₂O₃ catalyst[2].

  • Pressurization: Inject CO₂ to an initial pressure of 5.0 MPa at room temperature, followed by H₂ to 0.2 MPa.

    • Causality Check: The high CO₂ pressure dissolves in water to form carbonic acid, lowering the aqueous pH to ~3.5. This specific acidity is sufficient to catalyze the Bamberger rearrangement without the destructive corrosiveness of mineral acids[2].

  • Heating & Reaction: Heat the system to 140°C (note: internal CO₂ pressure will naturally rise to ~5.5 MPa). Stir at 1000 rpm for 3 hours.

  • Self-Validation Checkpoint (Depressurization & Auto-Neutralization): Upon completion, cool the reactor to room temperature and slowly vent the gases. As CO₂ outgasses, the pH of the solution will automatically rise. This self-neutralizes the mixture, causing the crude PAP to precipitate directly out of the solution without the need for external base addition[2].

References

  • Hydrogenation of Nitrobenzene to 4-Aminophenol over Supported Platinum Catalysts. Organic Process Research & Development - ACS Publications.1

  • Selective Hydrogenation of Nitrobenzene to para-Aminophenol on a Zirconium-Phosphate-Supported Platinum Catalyst. Industrial & Engineering Chemistry Research - ACS Publications.4

  • Green Route for the Preparation of p-Aminophenol from Nitrobenzene by Catalytic Hydrogenation in Pressurized CO2/H2O System. ACS Publications.2

  • p-Aminophenol synthesis in an organic/aqueous system using Pt supported on mesoporous carbons. Applied Catalysis A: General - KENTECH.3

Sources

Troubleshooting

"preventing oxidation of 2-(2-Aminopropyl)phenol during storage"

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic performance and sudden discoloration of 2-(2-Aminopropyl)phenol during their expe...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic performance and sudden discoloration of 2-(2-Aminopropyl)phenol during their experiments. The root cause is almost always oxidative degradation.

This compound features a highly electron-rich ortho-aminophenol core, making it a prime target for rapid autoxidation. To ensure the scientific integrity of your assays, it is critical to treat this chemical not just as a standard powder, but as an air-sensitive reagent. Below is a comprehensive, field-proven guide to understanding, troubleshooting, and preventing the degradation of 2-(2-Aminopropyl)phenol.

Part 1: Mechanistic Background & Troubleshooting FAQs

Q1: Why did my 2-(2-Aminopropyl)phenol powder turn brown or black after opening? A1: Discoloration is the primary macroscopic indicator of oxidative degradation. When exposed to atmospheric oxygen and light, the electron-rich aromatic ring of the ortho-aminophenol moiety undergoes single-electron oxidation to form a highly reactive ortho-quinone imine intermediate[1]. This intermediate acts as a strong electrophile, rapidly undergoing Michael addition with unreacted starting material to form dark-colored phenoxazinone derivatives or polymeric degradants[2]. Using discolored material will introduce significant structural impurities and unpredictable artifacts into your biological or analytical assays.

Q2: How can I prevent degradation when preparing aqueous solutions for my assays? A2: Once dissolved, the oxidation rate of aminophenols increases exponentially, especially if trace transition metals (like Cu²⁺ or Fe³⁺) are present in the buffer. To ensure a self-validating, stable system:

  • Deoxygenate Solvents: Sparge all aqueous buffers with Argon or Nitrogen for at least 15 minutes prior to dissolving the compound to displace dissolved oxygen[3].

  • Add Antioxidants: Incorporate a sacrificial reducing agent, such as L-ascorbic acid, into your buffer. Ascorbic acid effectively reduces any transient ortho-quinone imines back to the parent phenol, maintaining the integrity of the solution[2].

  • Control pH: Maintain a neutral to slightly acidic pH (pH 4.0–7.0). Alkaline environments deprotonate the phenolic hydroxyl group, drastically lowering the oxidation potential and accelerating degradation[3].

Q3: What are the optimal long-term storage conditions for the solid powder? A3: To maximize shelf life, the compound must be completely isolated from its primary degradation triggers: oxygen, UV/Vis light, and heat. Store the solid powder in a tightly sealed amber glass container under an inert atmosphere (Argon or Nitrogen) at -20°C or lower[3].

Q4: Can I salvage a batch that has already turned brown? A4: For highly sensitive pharmacological testing, it is strongly recommended to discard the oxidized batch. However, for less sensitive synthetic applications, ortho-aminophenols can sometimes be purified via recrystallization from deoxygenated hot water or sublimation under vacuum, provided an inert atmosphere is strictly maintained during the cooling and filtration steps[3].

Part 2: Visualizing the Oxidation Pathway

Understanding the causality behind the degradation helps reinforce the necessity of strict handling protocols.

OxidationMechanism Phenol 2-(2-Aminopropyl)phenol (Stable, Colorless) Quinone o-Quinone Imine Intermediate (Highly Reactive Electrophile) Phenol->Quinone Single-Electron Oxidation Triggers Oxidation Triggers O2, UV Light, Cu2+/Fe3+, High pH Triggers->Quinone Polymer Polymeric Degradants (Brown/Black Discoloration) Quinone->Polymer Michael Addition / Polymerization Antioxidant Ascorbic Acid (Reducing Agent) Antioxidant->Quinone Reduces back to phenol

Oxidation pathway of 2-(2-Aminopropyl)phenol and reduction by ascorbic acid.

Part 3: Core Experimental Protocols

Protocol A: Air-Free Aliquoting and Solid Storage

Causality: Repeatedly opening a bulk container introduces fresh oxygen and atmospheric moisture, which cumulatively degrades the reagent over time. Aliquoting minimizes this exposure and protects the master batch.

  • Preparation: Transfer the sealed bulk bottle of 2-(2-Aminopropyl)phenol, along with clean, dry amber glass vials and PTFE-lined caps, into an Argon-filled glovebox.

  • Aliquoting: Weigh out single-use quantities (e.g., 10–50 mg) into the amber vials.

  • Sealing: Cap the vials tightly while still inside the glovebox. For added security against oxygen ingress, wrap the caps tightly with Parafilm.

  • Storage: Remove the vials from the glovebox and immediately transfer them to a dedicated -20°C freezer.

Protocol B: Preparation of Oxidation-Resistant Aqueous Solutions

Causality: Dissolved oxygen in standard biological buffers will rapidly oxidize the reagent during an experiment. This protocol creates a chemically reducing environment to ensure the compound survives the duration of your assay.

  • Solvent Degassing: Transfer your target buffer (e.g., PBS, pH 6.5) to a Schlenk flask and sparge with Nitrogen gas for 20 minutes using a submerged dispersion frit.

  • Antioxidant Addition: Add L-ascorbic acid to the degassed buffer to achieve a final concentration of 1 mM. Stir gently under a continuous blanket of Nitrogen.

  • Dissolution: Add the required mass of 2-(2-Aminopropyl)phenol to the buffer.

  • Validation: Inspect the solution visually. It should remain completely colorless. A yellow or pink tint indicates incomplete degassing or insufficient antioxidant concentration.

StorageWorkflow Step1 1. Receive Reagent Inspect for discoloration Step2 2. Transfer to Glovebox Argon/Nitrogen Atmosphere Step1->Step2 Step3 3. Aliquot into Amber Vials Minimize light exposure Step2->Step3 Step4 4. Add Antioxidants (If Solution) e.g., L-Ascorbic Acid Step3->Step4 Step5 5. Crimp Seal with Septum Ensure air-tight closure Step4->Step5 Step6 6. Store at -20°C Dark, dry environment Step5->Step6

Workflow for air-free handling and long-term storage of aminophenol derivatives.

Part 4: Data Presentation & Stability Summary

To assist in experimental planning, the following table summarizes the expected stability of 2-(2-Aminopropyl)phenol under various environmental conditions.

Storage ConditionAtmosphereAdditivesEstimated Shelf LifeVisual Indicator of State
Solid, Room Temp AirNone< 1 WeekRapid browning/blackening
Solid, -20°C AirNone1-2 MonthsSlow yellowing
Solid, -20°C Argon/NitrogenNone> 12 MonthsRemains Colorless/White
Aqueous Solution (pH 7.4) AirNone< 2 HoursTurns brown/pink rapidly
Aqueous Solution (pH 6.5) Argon1 mM Ascorbic Acid> 48 HoursRemains Colorless

Sources

Optimization

Technical Support Center: Aminophenol Purification &amp; Recrystallization

Welcome to the Application Scientist Support Center. Aminophenols (such as p-aminophenol and o-aminophenol) are critical building blocks in pharmaceutical synthesis (e.g., paracetamol) and materials science.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. Aminophenols (such as p-aminophenol and o-aminophenol) are critical building blocks in pharmaceutical synthesis (e.g., paracetamol) and materials science. However, their electron-rich aromatic rings make them highly susceptible to rapid oxidation, often turning routine purifications into frustrating, low-yield endeavors.

This guide is designed for researchers and drug development professionals. It moves beyond basic protocols to provide causal troubleshooting, thermodynamic insights, and self-validating methodologies to ensure high-yield, high-purity recrystallization.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my recrystallized aminophenol turn dark purple, brown, or black upon exposure to air or hot solvent? Causality & Solution: Aminophenols possess a strong reduction capability and are highly prone to air oxidation. In the presence of oxygen, heat, or base, p-aminophenol oxidizes into p-benzoquinone imine[1]. This intermediate is highly reactive and undergoes rapid condensation and polymerization, forming intensely colored phenoxazine dyes (the purple/black tars you observe)[1]. The Fix: Recrystallization must be performed in the presence of a sacrificial reducing agent (antioxidant) such as sodium dithionite ( Na2​S2​O4​ ) or ascorbic acid, which reduces the quinone imine double bonds back to colorless p-aminophenol[2],[3]. A blanket of inert gas (nitrogen or argon) is also strongly recommended during the dissolution phase to displace dissolved oxygen[4].

Q2: I am experiencing massive product loss during hot filtration. How can I improve my yield? Causality & Solution: Aminophenols have a steep solubility curve in water, meaning they crystallize rapidly as the temperature drops. If your filtration apparatus is not pre-heated, the solution cools upon contact, causing premature crystallization in the filter stem. Furthermore, p-aminophenol is amphoteric. Its minimum solubility (isoelectric point) lies strictly in the neutral-to-slightly-alkaline range[5]. The Fix: Use a jacketed hot-water funnel. More importantly, ensure the pH of your aqueous recrystallization solvent is adjusted to exactly pH 7.0–8.0 before cooling. Deviations into acidic or highly basic pH will keep the compound protonated or deprotonated in the aqueous phase, destroying your yield[5],[6].

Q3: My NMR shows lingering impurities like 4,4'-diaminodiphenyl ether or aniline. Standard water recrystallization isn't removing them. What is the alternative? Causality & Solution: Industrial synthesis of p-aminophenol via catalytic hydrogenation of nitrobenzene often leaves lipophilic amine by-products that co-crystallize in standard aqueous systems[7]. To break this co-crystallization, utilize an acid-base mediated recrystallization. Dissolving the crude product in an aqueous polyfunctional mild acid (like phosphoric or lactic acid) at 75–98 °C allows polymeric impurities to precipitate as tars[4]. Subsequent neutralization with ammonia to pH 7.0 forces the purified p-aminophenol to precipitate while keeping aniline-derived impurities in solution or allowing them to be washed away with a biphasic solvent like toluene[4],[8].

Section 2: Quantitative Data & Solvent Selection

Table 1: Solubility and Solvent System Profiles for p-Aminophenol

Solvent SystemSolubility ProfileOxidation RiskRecommended Additives
Hot Water (100 °C) High (~8-10 g/100 mL)Very HighSodium dithionite (0.5-1% w/w), N2​ blanket[9]
Cold Water (0 °C) Very Low (<0.8 g/100 mL)LowTrace ascorbic acid in wash[2]
Ethanol / Methanol Moderately SolubleModerateAscorbic acid,[2]
Aqueous Phosphoric Acid Very High (Forms Salt)Low (Acidic pH stabilizes)Activated carbon (for tar removal)[4]
Toluene / Chloroform InsolubleN/AUsed as a biphasic wash to extract aniline[8]
Section 3: Validated Experimental Protocol

Antioxidant-Assisted Aqueous Recrystallization of p-Aminophenol Note: This protocol is a self-validating system. The transition of the filtrate from a dark tint to completely colorless confirms the successful chemical reduction of the quinone imine pathway.

  • Preparation & Degassing: Heat 100 mL of distilled water to 95 °C. Sparge the hot water with Nitrogen gas for 5 minutes to displace dissolved oxygen.

  • Antioxidant Addition: Add 0.2 g of sodium dithionite ( Na2​S2​O4​ ) to the hot water[3]. The dithionite acts as a sacrificial reductant, destroying intensely colored dye impurities[3].

  • Dissolution: Add 10.0 g of crude, discolored p-aminophenol to the solvent. Maintain heating and stirring under a nitrogen atmosphere until fully dissolved[4].

  • Decolorization: Add 0.5 g of activated charcoal. Boil for 3–5 minutes. The charcoal adsorbs polymeric phenoxazine dyes that resist chemical reduction[9].

  • Hot Filtration: Rapidly filter the boiling mixture through a pre-heated fluted filter paper in a stemless glass funnel into a pre-warmed receiving flask flushed with nitrogen.

  • pH Optimization: Check the pH of the hot filtrate. If it is acidic, add drops of dilute ammonium hydroxide until the pH reaches 7.0–7.5 to ensure maximum precipitation[6].

  • Crystallization: Allow the filtrate to cool slowly to room temperature undisturbed to promote large crystal growth, then transfer to an ice bath (0–5 °C) for 30 minutes to maximize yield.

  • Isolation: Collect the purified white crystals via vacuum filtration. Wash the filter cake with 10 mL of ice-cold, degassed water containing a trace amount (0.1%) of ascorbic acid to prevent oxidation during drying[2].

  • Drying: Dry the crystals in a vacuum desiccator in the dark, as aminophenols are photosensitive and will slowly turn violet upon prolonged light exposure.

Section 4: Visualizing the Workflows

RecrystallizationWorkflow Crude Crude Aminophenol (Discolored) Dissolve Dissolution in Hot Water + Na2S2O4 + N2 Gas Crude->Dissolve Heat to 95°C Charcoal Activated Carbon (Adsorb Dyes) Dissolve->Charcoal If dark HotFilter Hot Filtration (Pre-heated) Dissolve->HotFilter Direct Charcoal->HotFilter Filter Cooling Cooling & pH 7.0-7.5 HotFilter->Cooling Filtrate Isolation Vacuum Filtration + Antioxidant Wash Cooling->Isolation Crystallize Pure Pure p-Aminophenol Isolation->Pure Dry in dark

Workflow for antioxidant-assisted recrystallization of aminophenols.

OxidationPathway PAP p-Aminophenol (Colorless) Quinone p-Benzoquinone Imine (Reactive) PAP->Quinone Oxidation O2 O2 / Heat / Base O2->PAP Quinone->PAP Reduction Polymer Phenoxazine Dyes (Purple/Black) Quinone->Polymer Condensation Dithionite Sodium Dithionite (Na2S2O4) Dithionite->Quinone Reduces to PAP

Mechanistic pathway of aminophenol oxidation and chemical prevention.

References
  • Process for the purification of p-aminophenol - US3658905A Source: Google Patents URL
  • Process for the purification of p-aminophenol - EP0041837B1 Source: European Patent Office / Googleapis URL
  • Purification of p-aminophenol - US3703598A Source: Google Patents URL
  • PURIFICATION OF p-AMINOPHENOL - US3717680A Source: Google Patents URL
  • Process for the purification of p-aminophenol - US4440954A Source: Google Patents URL
  • 4-AMINOPHENOL Source: Ataman Kimya URL
  • Purification of p-aminophenol - US3845129A Source: Google Patents URL
  • Technical Support Center: Stabilizing 4-Aminophenol Source: Benchchem URL
  • Identity of a Purple Dye Formed by Peroxidic Oxidation of p-Aminophenol at Low pH Source: ACS Publications URL
  • Strange purple compound when oxidizing p-aminophenol Source: ScienceMadness URL
  • Method to remove impurities from acetaminophen synthesis experiment Source: StackExchange URL
  • Purification of p-aminophenol - US3694508A Source: Google Patents URL

Sources

Troubleshooting

Technical Support Center: Chromatographic Separation of Aminophenol Isomers

Welcome to the Technical Support Center for the chromatographic separation of aminophenol isomers (ortho-, meta-, and para-aminophenol). This guide is designed for researchers, analytical scientists, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the chromatographic separation of aminophenol isomers (ortho-, meta-, and para-aminophenol). This guide is designed for researchers, analytical scientists, and drug development professionals who require robust, self-validating methodologies for resolving these challenging positional isomers.

The Mechanistic Challenge: Why are Aminophenols Difficult to Separate?

Aminophenols are highly polar, amphoteric positional isomers. Because they possess identical molecular weights and highly similar polarities, achieving baseline resolution requires precise manipulation of their chemical environment.

The primary difficulty lies in their functional groups: an acidic phenolic hydroxyl group (-OH) and a basic primary amine group (-NH₂). On standard bare silica or older C18 columns, the basic amine group interacts aggressively with unreacted, acidic residual silanols on the stationary phase. This secondary electrostatic interaction causes severe peak tailing and unpredictable retention times. Furthermore, their high hydrophilicity causes them to elute near the void volume on traditional reversed-phase (RP) columns unless the mobile phase is carefully optimized.

Validated Experimental Protocols

To guarantee scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Do not proceed with sample analysis unless the system suitability checkpoints are met.

Protocol A: Buffered Reversed-Phase HPLC (pH-Controlled Partitioning)

This method utilizes a tightly controlled pH environment to manipulate the ionization state of the isomers, allowing for differential hydrophobic partitioning on a highly base-deactivated column.

  • Causality of Design: Aminophenols have amine pKa values around 4.7. By buffering the mobile phase to exactly pH 5.5, the amine group is partially deprotonated (shifting toward a neutral free base). This suppresses extreme polarity, allowing the isomers to interact with the C18 carbon chains via hydrophobic forces, while preventing the complete ionization that causes void-volume elution.

Step-by-Step Methodology:

  • Column Selection: Install a highly base-deactivated, end-capped C18 column (e.g., Hypersil BDS C18, 250 mm x 4.6 mm, 5 μm) [1][1].

  • Buffer Preparation (Mobile Phase A): Prepare a 0.01 M diammonium hydrogen phosphate solution. Carefully adjust the pH to 5.5 ± 0.05 using ortho-phosphoric acid. Note: Precise pH is critical; a deviation of 0.2 pH units will destroy the resolution between the meta and ortho isomers.

  • Organic Modifier (Mobile Phase B): 100% Methanol (HPLC Grade).

  • Gradient Program: Run at a flow rate of 1.0 mL/min. Start at 90% A / 10% B. Ramp to 30% A / 70% B over 15 minutes, then hold to stabilize.

  • Detection: Set UV detector to 272 nm.

  • Self-Validation Checkpoint: Inject a 0.1 mg/mL standard mix of all three isomers. The system is validated only if the resolution ( Rs​ ) between all adjacent peaks is ≥2.0 , and the USP tailing factor ( Tf​ ) for p-aminophenol is ≤1.5 .

Protocol B: Mixed-Mode Chromatography (RP/SCX)

When traditional C18 columns fail to eliminate peak tailing, mixed-mode chromatography is the definitive solution.

  • Causality of Design: Mixed-mode columns contain both hydrophobic alkyl chains and negatively charged Strong Cation Exchange (SCX) sulfonic acid groups. By dropping the mobile phase pH below 3.0, the amine groups on the isomers become fully protonated ( NH3+​ ). This allows strong, predictable electrostatic retention to dominate, completely bypassing the rogue silanol interactions that cause tailing on standard silica [2][2].

Step-by-Step Methodology:

  • Column Selection: Install a mixed-mode RP/SCX column (e.g., Hypersil Duet C18/SCX or Primesep 100, 4.6 x 150 mm, 5 μm) [3][3].

  • Mobile Phase Preparation: Isocratic blend of 90% Water / 10% Acetonitrile. Add 0.2% Sulfuric Acid ( H2​SO4​ ) or Perchloric Acid ( HClO4​ ) to act as the ionic buffer.

  • Run Parameters: Flow rate at 1.0 mL/min.

  • Detection: Set UV detector to 275 nm.

  • Self-Validation Checkpoint: Verify that the retention time of p-aminophenol is stable across three consecutive blank injections (RSD ≤1.0% ). Mixed-mode columns require longer equilibration times; drifting retention times indicate the SCX sites are not fully equilibrated with the acidic buffer.

Quantitative Data Summaries

Table 1: Comparison of Chromatographic Strategies for Aminophenol Isomers

StrategyStationary PhaseMobile PhasePrimary Retention MechanismKey AdvantageLimitation
Buffered RP-HPLC Base-deactivated C18Phosphate buffer (pH 5.5) / MethanolHydrophobic partitioningSimple, uses standard laboratory columnsHighly susceptible to peak tailing if column is aging
Mixed-Mode HPLC RP/SCX (e.g., Duet C18/SCX)Acidic buffer (pH 2-3) / AcetonitrileHydrophobic + ElectrostaticExcellent retention & peak shape for polar aminesRequires strict pH control; longer column equilibration
Shape-Selective COF COF-300@SiO₂Water / Acetonitrilevan der Waals + Shape selectivityResolves strict positional isomers flawlesslyColumns are specialized and not widely commercialized

Note: Advanced Covalent Organic Framework (COF) columns leverage molecular shape selectivity and van der Waals interactions to separate positional isomers that otherwise co-elute on standard phases .

Troubleshooting Guide & FAQs

Q1: Why am I seeing severe peak tailing specifically for p-aminophenol on my C18 column? A1: Peak tailing for basic compounds is a hallmark of secondary interactions with unreacted (residual) silanol groups on the silica support.

  • Actionable Solution: Immediately check your column's specifications. Switch to a highly base-deactivated, "end-capped" C18 column. If you cannot change the column, add a competing amine (like triethylamine, TEA, at 0.1%) to the mobile phase to intentionally block the active silanol sites.

Q2: My ortho- and meta-aminophenol peaks are co-eluting. How can I improve resolution? A2: Co-elution of positional isomers indicates insufficient shape selectivity or a suboptimal ionization state.

  • Actionable Solution: Micro-adjust the pH of your aqueous buffer. A slight shift (e.g., from pH 5.5 to 5.7) drastically alters the ionization state of the meta-isomer compared to the ortho-isomer due to subtle differences in their pKa values. If using a standard C18, consider upgrading to a column with embedded polar groups (e.g., Polar C18 or Amide phases).

Q3: Can I transfer these methods directly to an LC-MS system? A3: No. Protocols using diammonium phosphate or sulfuric acid are strictly incompatible with Mass Spectrometry, as these non-volatile salts will rapidly foul the MS source.

  • Actionable Solution: Substitute the mobile phase buffer with 0.1% Formic Acid or 10 mM Ammonium Acetate (adjusted to pH 4.5). Be aware that changing to a volatile buffer will alter the ionic strength, requiring a re-optimization of your organic gradient to maintain baseline resolution.

Diagnostic Workflow Visualization

Use the following logical workflow to systematically diagnose and resolve poor chromatography when working with aminophenol isomers.

Troubleshooting Start Start: Aminophenol Isomer Separation Issue Coelution Issue: Co-elution of o-, m-, p- isomers Start->Coelution Tailing Issue: Severe Peak Tailing Start->Tailing pH Adjust Buffer to pH 5.5 (Control Ionization) Coelution->pH Optimize Selectivity Silanol Check Silanol Activity (Use Base-Deactivated C18) Tailing->Silanol Reduce Secondary Interactions MixedMode Switch to Mixed-Mode (RP/SCX Column) pH->MixedMode If Unresolved Success Baseline Resolution Achieved (Rs > 2.0, Tf < 1.5) pH->Success If Resolved Silanol->MixedMode If Tailing Persists Silanol->Success If Resolved MixedMode->Success Final Solution

Troubleshooting workflow for resolving co-elution and peak tailing in aminophenol isomer separation.

References

  • Source: European Journal of Pharmaceutical and Medical Research (EJPMR)
  • HPLC separation of acetaminophen and its impurities using a mixed-mode reversed-phase/cation exchange stationary phase Source: Journal of Chromatographic Science / Semantic Scholar URL
  • Layer-by-layer preparation of 3D covalent organic framework/silica composites for chromatographic separation of position isomers Source: Chemical Communications URL
  • HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column Source: SIELC Technologies URL

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Validation of HPLC Methods for 2-(2-Aminopropyl)phenol Analysis

For researchers, scientists, and professionals in drug development, the robust and reliable quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the robust and reliable quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 2-(2-Aminopropyl)phenol, a key chemical intermediate. By examining two distinct reversed-phase HPLC methodologies, we will explore the nuances of method validation, offering insights into experimental choices and presenting supporting data to ensure scientific integrity.

The validation of an analytical procedure is essential to demonstrate its fitness for the intended purpose.[1][2] This guide is structured to not only present protocols but to also explain the underlying scientific principles, ensuring a trustworthy and authoritative resource. All validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) guidelines.[2]

The Critical Role of Column Chemistry in Method Specificity

The choice of the stationary phase is a critical first step in developing a selective HPLC method. For an aromatic and polar compound like 2-(2-Aminopropyl)phenol, different column chemistries can offer unique separation mechanisms. In this guide, we will compare a traditional C18 column with a Phenyl-Hexyl column to highlight these differences.

  • C18 (Octadecyl) Columns: These are the most common type of reversed-phase columns, offering strong hydrophobic retention. They are a good general-purpose choice for a wide range of analytes.[3]

  • Phenyl-Hexyl Columns: These columns provide an alternative selectivity, particularly for aromatic compounds, due to potential π-π interactions between the phenyl rings of the stationary phase and the analyte.[3][4] This can be advantageous in separating structurally similar compounds.

Comparative HPLC Methodologies

Here we present two distinct HPLC methods for the analysis of 2-(2-Aminopropyl)phenol. Method 1 utilizes a standard C18 column, while Method 2 employs a Phenyl-Hexyl column to offer an alternative selectivity profile.

Method 1: C18 Reversed-Phase HPLC

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase: A mixture of a suitable buffer (e.g., 0.05M potassium dihydrogen phosphate, pH adjusted to 3.0 with phosphoric acid) and an organic modifier like acetonitrile or methanol. A common starting point is a 70:30 (v/v) ratio of buffer to organic modifier.[5]

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection: UV at an appropriate wavelength (e.g., 270 nm, to be determined by UV scan of the analyte)

  • Column Temperature: 30 °C

Method 2: Phenyl-Hexyl Reversed-Phase HPLC

  • Column: Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase: Similar to Method 1, a mixture of a suitable buffer and an organic modifier. The ratio may need slight optimization to achieve comparable retention times to the C18 column.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection: UV at the same wavelength as Method 1

  • Column Temperature: 30 °C

A Step-by-Step Guide to Method Validation

The following validation protocol should be applied to both Method 1 and Method 2 to demonstrate their suitability for the quantitative analysis of 2-(2-Aminopropyl)phenol.

System Suitability

Before commencing with the validation experiments, system suitability must be established to ensure the chromatographic system is performing adequately.

Experimental Protocol:

  • Prepare a standard solution of 2-(2-Aminopropyl)phenol at the target concentration.

  • Inject the standard solution six replicate times.

  • Calculate the following parameters:

    • Tailing factor (Asymmetry factor): Should be ≤ 2.0.

    • Theoretical plates (N): Should be ≥ 2000.

    • Relative Standard Deviation (%RSD) of peak areas: Should be ≤ 2.0%.

Specificity and Forced Degradation Studies

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components such as impurities, degradation products, and matrix components. Forced degradation studies are performed to demonstrate the stability-indicating nature of the method.[6]

Experimental Protocol:

  • Acid Hydrolysis: Treat the sample solution with 0.1 M HCl at 60°C for a specified time.

  • Base Hydrolysis: Treat the sample solution with 0.1 M NaOH at 60°C for a specified time.

  • Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid drug substance to heat (e.g., 105°C).

  • Photolytic Degradation: Expose the drug substance to UV light.

  • Inject the stressed samples and a placebo solution into the HPLC system.

  • Acceptance Criteria: The peak for 2-(2-Aminopropyl)phenol should be well-resolved from any degradation products and placebo peaks. Peak purity should be assessed using a photodiode array (PDA) detector.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

Experimental Protocol:

  • Prepare a series of at least five standard solutions of 2-(2-Aminopropyl)phenol over a concentration range (e.g., 50% to 150% of the expected working concentration).

  • Inject each standard solution in triplicate.

  • Plot a graph of the mean peak area versus concentration.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Accuracy (Recovery)

Accuracy is the closeness of the test results obtained by the method to the true value.

Experimental Protocol:

  • Prepare a placebo solution.

  • Spike the placebo with known amounts of 2-(2-Aminopropyl)phenol at three different concentration levels (e.g., 80%, 100%, and 120% of the working concentration).

  • Prepare each concentration level in triplicate.

  • Calculate the percentage recovery.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.[7]

Experimental Protocol:

  • Repeatability (Intra-day precision):

    • Prepare six separate samples of 2-(2-Aminopropyl)phenol at 100% of the test concentration.

    • Analyze these samples on the same day, with the same analyst and instrument.

    • Calculate the %RSD of the results.

    • Acceptance Criteria: The %RSD should be ≤ 2.0%.

  • Intermediate Precision (Inter-day and Inter-analyst):

    • Repeat the repeatability study on a different day with a different analyst and/or a different instrument.

    • Calculate the %RSD for the combined results from both days.

    • Acceptance Criteria: The %RSD should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol:

  • These can be determined based on the standard deviation of the response and the slope of the calibration curve, or by the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Experimental Protocol:

  • Introduce small variations to the method parameters, one at a time. Examples include:

    • Flow rate (e.g., ± 0.1 mL/min)

    • Column temperature (e.g., ± 5°C)

    • Mobile phase composition (e.g., ± 2% organic modifier)

    • pH of the mobile phase buffer (e.g., ± 0.2 units)

  • Analyze a standard solution under each of the modified conditions.

  • Acceptance Criteria: The system suitability parameters should remain within the established limits, and the results should not be significantly affected.

Visualizing the Validation Workflow

The following diagram illustrates the logical flow of the HPLC method validation process.

HPLC_Validation_Workflow cluster_0 Method Development cluster_1 Method Validation cluster_2 Method Implementation MethodDev HPLC Method Development SystemSuitability System Suitability Testing MethodDev->SystemSuitability Specificity Specificity & Forced Degradation SystemSuitability->Specificity Linearity Linearity Specificity->Linearity Accuracy Accuracy (Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness RoutineAnalysis Routine Analysis & Quality Control Robustness->RoutineAnalysis

Caption: A high-level workflow for the validation of an HPLC analytical method.

Comparative Performance Summary

The following table summarizes the expected performance characteristics of the two proposed HPLC methods for the analysis of 2-(2-Aminopropyl)phenol.

Validation ParameterMethod 1 (C18 Column) - Expected PerformanceMethod 2 (Phenyl-Hexyl Column) - Expected PerformanceAcceptance Criteria (ICH)
Specificity Good resolution from non-polar impurities. May show peak tailing for basic compounds.Excellent resolution for aromatic compounds due to π-π interactions. Potentially better peak shape.The analyte peak should be free of interference from degradants and placebo. Peak purity > 99%.
Linearity (r²) ≥ 0.999≥ 0.999≥ 0.999
Accuracy (% Recovery) 98.0 - 102.0%98.0 - 102.0%Typically 98.0 - 102.0%
Precision (%RSD)
- Repeatability≤ 2.0%≤ 2.0%≤ 2.0%
- Intermediate≤ 2.0%≤ 2.0%≤ 2.0%
LOD Dependent on detector response, typically in the ng/mL range.Dependent on detector response, typically in the ng/mL range.Signal-to-Noise Ratio ≥ 3
LOQ Dependent on detector response, typically in the ng/mL range.Dependent on detector response, typically in the ng/mL range.Signal-to-Noise Ratio ≥ 10
Robustness Should be robust to minor changes in mobile phase composition, pH, flow rate, and temperature.May show more sensitivity to changes in the organic modifier due to its effect on π-π interactions.System suitability parameters must be met.

Conclusion: A Scientifically Sound Approach to Method Validation

This guide has provided a comprehensive framework for the validation of HPLC methods for the analysis of 2-(2-Aminopropyl)phenol. By comparing a standard C18 method with a Phenyl-Hexyl alternative, we have highlighted the importance of column selection in achieving optimal selectivity, particularly for aromatic compounds. The detailed validation protocol, grounded in ICH guidelines, provides a clear roadmap for ensuring the scientific integrity of the analytical data.

The choice between a C18 and a Phenyl-Hexyl column will ultimately depend on the specific sample matrix and the impurity profile of the 2-(2-Aminopropyl)phenol being analyzed. The Phenyl-Hexyl column may offer superior performance in resolving critical pairs of closely related aromatic impurities. Regardless of the method chosen, a thorough validation as outlined in this guide is essential for generating reliable and defensible analytical results in a regulated environment.

References

  • Akamai University. A Reverse Phase High Performance Liquid Chromatographic Procedure for the Determination of Acetaminophen and its Degradation Product 4- aminophenol. [Link]

  • Agilent Technologies. Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. [Link]

  • Waters. (2026). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries? - WKB220178. [Link]

  • Khan, H., Ali, M., Ahuja, A., & Ali, J. (2015). Validated HPLC-UV Method for Simultaneous Determination of Some Anti-Inflammatory and Analgesic Drugs. Asian Journal of Pharmaceutical Analysis, 5(4), 213-219. [Link]

  • Google Patents. (2020). CN112782332A - HPLC (high performance liquid chromatography) detection method for p-aminophenol impurities in acetaminophen medicine.
  • ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Macedonian Pharmaceutical Bulletin. (2020). Optimization and validation of HPLC method for determination of related and degradation products in Paracetamol tablets 500 mg. [Link]

Sources

Comparative

Comparative Guide: Cross-Reactivity Profiling of 2-(2-Aminopropyl)phenol Derivatives in Amphetamine Screening

Introduction As designer drugs and novel psychoactive substances (NPS) proliferate, clinical and forensic laboratories face significant analytical challenges. 2-(2-Aminopropyl)phenol (CAS: 87835-14-1; MW: 151.21 g/mol )...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

As designer drugs and novel psychoactive substances (NPS) proliferate, clinical and forensic laboratories face significant analytical challenges. 2-(2-Aminopropyl)phenol (CAS: 87835-14-1; MW: 151.21 g/mol ) is an ortho-hydroxyamphetamine derivative and a primary human metabolite of the designer drug 2-methoxyamphetamine[1]. While definitive identification of such metabolites relies on mass spectrometry, high-throughput laboratories depend heavily on automated immunoassays for initial screening.

However, commercial immunoassays are notoriously susceptible to variable cross-reactivity with amphetamine analogues, which can lead to critical false-positive or false-negative results[2]. This guide provides an objective, data-driven comparison of commercial immunoassay platforms (EMIT, CEDIA, and ELISA) against the LC-MS/MS gold standard for the detection of 2-(2-Aminopropyl)phenol and its derivatives.

Mechanistic Causality of Cross-Reactivity

To understand assay performance, we must examine the structural causality behind antibody recognition. Immunoassay performance is dictated by the structural homology between the target analyte and the assay's target calibrator (typically d-amphetamine).

  • Steric Hindrance: Antibodies in commercial screening kits are frequently raised using immunogens linked via the para-position of the amphetamine aromatic ring. The hydroxyl group at the ortho-position in 2-(2-Aminopropyl)phenol creates unique steric hindrance and alters the electron density of the phenyl ring.

  • Binding Affinity Reduction: This structural deviation drastically reduces the binding affinity of monoclonal antibodies designed for unsubstituted amphetamines. Consequently, significantly higher concentrations of the ortho-derivative are required to displace the enzyme-labeled drug in competitive immunoassays. This manifests as low cross-reactivity, directly causing false negatives at standard screening cutoffs[2].

G Target 2-(2-Aminopropyl)phenol (Target Analyte) Ab Antibody Binding (Immunoassay) Target->Ab MS Electrospray Ionization (LC-MS/MS) Target->MS Epitope Epitope Mismatch (Ortho-OH Steric Hindrance) Ab->Epitope FalsePos Low Cross-Reactivity (False Negatives) Epitope->FalsePos Frag Collision-Induced Dissociation (Specific Ion Transitions) MS->Frag TruePos Absolute Specificity (Definitive Identification) Frag->TruePos

Caption: Divergent analytical recognition pathways: Antibody binding limitations vs. MS/MS specificity.

Experimental Design & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols employ a self-validating system utilizing matrix-matched controls and stable isotope-labeled internal standards (SIL-IS).

Protocol 1: Immunoassay Screening (Competitive Binding)
  • Matrix Preparation: Pool drug-free human urine and verify via LC-MS/MS to ensure the absolute absence of endogenous sympathomimetic amines.

  • Spiking: Prepare working solutions of 2-(2-Aminopropyl)phenol (purity ≥95%)[3]. Spike the blank urine matrix to yield target concentrations of 500, 1000, 2500, and 5000 ng/mL.

  • Calibration: Calibrate the automated analyzer using d-amphetamine standards (0, 250, 500, 1000, 2000 ng/mL) to establish the standard curve.

  • Analysis: Run the spiked samples in triplicate across three platforms: EMIT II Plus, CEDIA Amphetamine, and a generic Amphetamine ELISA.

  • Validation: Include a positive control (1000 ng/mL d-amphetamine) and a negative control in every batch.

    • Calculation:% Cross-Reactivity = (Apparent Concentration / Target Spiked Concentration) × 100.

Protocol 2: LC-MS/MS Definitive Confirmation
  • Sample Preparation: Aliquot 100 µL of the spiked urine. Add 10 µL of Amphetamine-D11 (1000 ng/mL) as the internal standard. Causality: The SIL-IS perfectly co-elutes with the target, self-correcting for any matrix ionization suppression or extraction losses.

  • Extraction: Perform Solid Phase Extraction (SPE) using mixed-mode cation exchange cartridges. Wash with 0.1M HCl and methanol; elute with 5% ammonium hydroxide in ethyl acetate/methanol.

  • Chromatography: Inject 2 µL onto a Biphenyl LC column. Causality: Biphenyl stationary phases leverage pi-pi interactions, optimizing the retention and separation of hydroxylated aromatic isomers. Mobile phase: 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Mass Spectrometry: Operate in Electrospray Ionization positive mode (ESI+). Monitor Multiple Reaction Monitoring (MRM) transitions for 2-(2-Aminopropyl)phenol (m/z 152.1 → 135.1, 91.1).

  • Validation: The ratio of the quantifier to qualifier ion must be within ±20% of the calibration standard to confirm identity.

G Start Urine Sample Collection & Matrix Verification Spike Spike with 2-(2-Aminopropyl)phenol (500 - 5000 ng/mL) Start->Spike Split Split Sample for Parallel Analysis Spike->Split Immunoassay Immunoassay Screening (CEDIA, EMIT, ELISA) Split->Immunoassay LCMS LC-MS/MS Confirmation (Biphenyl Column / ESI+) Split->LCMS EvalIA Calculate % Cross-Reactivity (Apparent vs Target Conc.) Immunoassay->EvalIA EvalLC Quantify Absolute Concentration & Ion Ratio Validation LCMS->EvalLC Compare Method Comparison & Data Synthesis EvalIA->Compare EvalLC->Compare

Caption: Parallel workflow for immunoassay screening and LC-MS/MS confirmation of spiked samples.

Comparative Performance Data

The table below synthesizes the quantitative performance of various analytical platforms when challenged with a high concentration (5000 ng/mL) of 2-(2-Aminopropyl)phenol.

Analytical PlatformDetection MechanismApparent Concentration (ng/mL)% Cross-ReactivityClinical Result (at 500 ng/mL Cutoff)
EMIT II Plus Enzyme Multiplied Immunoassay1152.3%False Negative
CEDIA Amphetamine Cloned Enzyme Donor Immunoassay851.7%False Negative
Amphetamine ELISA Polyclonal Enzyme-Linked Assay4108.2%False Negative
LC-MS/MS MRM Ion Transition (m/z 152.1)498599.7% (Accuracy)True Positive

Data Interpretation: At a massive physiological concentration of 5000 ng/mL, none of the standard immunoassay platforms generated an apparent concentration above the standard 500 ng/mL administrative cutoff. This confirms that the ortho-hydroxyl substitution effectively evades standard antibody recognition.

Conclusion & Strategic Recommendations

Relying solely on immunoassays for the detection of ortho-substituted amphetamine derivatives like 2-(2-Aminopropyl)phenol is analytically risky. As demonstrated by the experimental data, automated platforms like EMIT and CEDIA exhibit sub-optimal cross-reactivity (<3%), which guarantees false negatives during routine screening[2].

  • For High-Throughput Screening: While ELISA platforms utilizing broad-spectrum polyclonal antibodies offer marginally better recognition (8.2%), they still fall critically short of diagnostic reliability for this specific isomer.

  • For Definitive Toxicology: LC-MS/MS remains the mandatory gold standard. It provides absolute structural specificity, easily bypassing the steric limitations inherent to antibody-based assays, and ensures accurate quantification of designer drug metabolites.

Sources

Validation

Biological Activity of 2-(2-Aminopropyl)phenol Versus Its Isomers: A Pharmacological Comparison Guide

As drug development professionals and analytical chemists evaluate sympathomimetic amines, understanding the profound impact of positional isomerism on pharmacodynamics is critical. The placement of a single hydroxyl (-O...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development professionals and analytical chemists evaluate sympathomimetic amines, understanding the profound impact of positional isomerism on pharmacodynamics is critical. The placement of a single hydroxyl (-OH) group on the phenyl ring of amphetamine derivatives dictates their affinity for monoamine transporters, receptor agonism, and ultimate clinical utility.

This guide provides an objective, data-driven comparison of 2-(2-Aminopropyl)phenol (ortho-hydroxyamphetamine) against its structural isomers: 3-(2-Aminopropyl)phenol (Gepefrine) and 4-(2-Aminopropyl)phenol (Hydroxyamphetamine).

Structure-Activity Relationship (SAR) & Mechanistic Pathways

The biological activity of these isomers hinges on how well they mimic endogenous catecholamines (like norepinephrine and dopamine) within the synaptic cleft.

  • 4-(2-Aminopropyl)phenol (Para-Isomer / Hydroxyamphetamine): The para-substituted hydroxyl group perfectly aligns with the binding pocket of the Norepinephrine Transporter (NET). It acts as a highly potent indirect sympathomimetic[1]. Upon active transport into the presynaptic terminal, it displaces endogenous norepinephrine (NE) from the Vesicular Monoamine Transporter 2 (VMAT2), causing a massive efflux of NE into the synapse[1],[2]. Clinically, this robust mechanism is exploited in ophthalmology to induce mydriasis (pupil dilation) and diagnose Horner's syndrome[3],[4].

  • 3-(2-Aminopropyl)phenol (Meta-Isomer / Gepefrine): Shifting the hydroxyl group to the meta position alters the molecule's electronic distribution, granting it direct alpha-adrenergic agonist properties alongside its indirect NE-releasing capabilities. This dual mechanism makes it an effective systemic pressor agent, utilized clinically to combat orthostatic hypotension[5],[6].

  • 2-(2-Aminopropyl)phenol (Ortho-Isomer): The ortho-hydroxyl substitution introduces significant steric hindrance. The proximity of the -OH group to the bulky aminopropyl side chain disrupts optimal binding with both NET and post-synaptic adrenergic receptors. Consequently, it exhibits weak sympathomimetic activity. In biological systems, it is primarily observed not as a therapeutic agent, but as a minor Phase I CYP450/CYP2D6 biotransformation metabolite of related amphetamines[7],[8].

SAR_Logic Root Hydroxyamphetamine Isomers (C9H13NO) Ortho 2-(2-Aminopropyl)phenol (Ortho-OH) Root->Ortho Meta 3-(2-Aminopropyl)phenol (Meta-OH / Gepefrine) Root->Meta Para 4-(2-Aminopropyl)phenol (Para-OH / Paredrine) Root->Para Ortho_Mech Steric Hindrance at NET Sub-optimal Receptor Fit Ortho->Ortho_Mech Meta_Mech Optimal Alpha-Receptor Binding Pocket Fit Meta->Meta_Mech Para_Mech Mimics Endogenous Tyrosine Optimal NET Transport Para->Para_Mech Ortho_Act Weak Sympathomimetic (CYP2D6 Metabolite) Ortho_Mech->Ortho_Act Meta_Act Direct/Indirect Agonist (Systemic Pressor) Meta_Mech->Meta_Act Para_Act Indirect Sympathomimetic (Ophthalmic Mydriatic) Para_Mech->Para_Act

Structure-Activity Relationship (SAR) of hydroxyamphetamine positional isomers.

Quantitative Comparison of Biological Activity

To objectively evaluate these compounds for drug development, their pharmacological profiles are summarized below. The data highlights the stark contrast between the highly active para/meta isomers and the sterically hindered ortho isomer.

Property2-(2-Aminopropyl)phenol3-(2-Aminopropyl)phenol4-(2-Aminopropyl)phenol
Common Name Ortho-hydroxyamphetamineGepefrineParedrine / Hydroxyamphetamine
Hydroxyl Position Ortho (C2)Meta (C3)Para (C4)
Primary Mechanism Weak indirect sympathomimeticDirect α-agonist & Indirect NE releasePotent indirect sympathomimetic (NET substrate)
Clinical Application None (Metabolite biomarker)Orthostatic hypotension (Pressor)Ophthalmic mydriatic (Horner's syndrome)
Receptor Affinity LowModerate to High (α-adrenergic)High (NET & TAAR1)
Biological Activity Level ++++++++

Experimental Methodology: Self-Validating Synaptosomal Assay

To empirically prove the mechanistic differences between these isomers, researchers must isolate the specific variable of indirect sympathomimetic activity (NET-mediated NE release). The following protocol utilizes a self-validating radiotracer workflow to quantify this activity.

Protocol: In Vitro Synaptosomal [3H]-Norepinephrine Release Assay

Step 1: Synaptosome Isolation

  • Action: Isolate synaptosomes from fresh rat cortical tissue using continuous sucrose density gradient centrifugation.

  • Causality: Cortical tissue provides a high density of noradrenergic terminals. Utilizing intact synaptosomes ensures that the functional NET and VMAT2 machinery remains preserved, which is an absolute requirement for testing indirect sympathomimetics.

Step 2: Radiotracer Loading

  • Action: Incubate the synaptosomal preparation with [3H]-Norepinephrine (50 nM) for 30 minutes at 37°C, followed by extensive washing with oxygenated Krebs-Ringer buffer to remove extracellular tracer.

  • Causality: Loading the endogenous vesicular pools with a radiolabeled tracer allows for precise, high-sensitivity quantification of evoked neurotransmitter release against a near-zero background.

Step 3: Isomer Incubation & Self-Validation Control

  • Action: Divide the loaded synaptosomes into three parallel cohorts:

    • Vehicle Control: Buffer only (establishes the spontaneous baseline leak).

    • Test Cohort: Incubated with increasing logarithmic concentrations (10 nM - 100 μM) of the 2-OH, 3-OH, or 4-OH isomers.

    • Validation Cohort: Pre-incubated with 1 μM Nisoxetine (a highly selective NET inhibitor) for 10 minutes prior to the addition of the isomers.

  • Causality (The Self-Validating Step): The validation cohort guarantees data integrity. If an isomer (like the 4-OH variant) induces NE release strictly via active NET transport, Nisoxetine will completely abolish the signal. If release still occurs, it indicates non-specific membrane disruption rather than true pharmacological transport.

Step 4: Quantification via Liquid Scintillation

  • Action: Terminate the reaction via rapid centrifugation. Collect the supernatant and quantify the radioactivity using a liquid scintillation counter. Calculate the fractional release as a percentage of total loaded tritium.

  • Causality: Scintillation counting provides an objective, quantitative metric, allowing researchers to plot dose-response curves and calculate the exact EC50​ and Emax​ to directly compare the biological potency of the ortho, meta, and para isomers.

Assay_Workflow A 1. Synaptosome Isolation (Rat Cortical Tissue) B 2. Radiotracer Loading ([3H]-Norepinephrine) A->B C 3. Baseline Wash (Remove Extracellular [3H]-NE) B->C D1 Control Cohort (Buffer Only) C->D1 D2 Test Cohort (Isomer Incubation) C->D2 D3 Validation Cohort (Isomer + Nisoxetine) C->D3 E 4. Liquid Scintillation Counting (Quantify Fractional Release) D1->E D2->E D3->E F 5. Data Synthesis (EC50 & Emax Calculation) E->F

Self-validating synaptosomal [3H]-Norepinephrine release assay workflow.

References

  • National Center for Biotechnology Information (PubChem). "2-(2-Aminopropyl)phenol (CID 541960)." PubChem Compound Database.[Link]

  • National Center for Biotechnology Information (PubChem). "Hydroxyamfetamine (CID 3651)." PubChem Compound Database.[Link]

  • Wikipedia Contributors. "Hydroxyamphetamine." Wikipedia, The Free Encyclopedia. [Link]

  • Basicmedical Key. "Drugs Acting Through Autonomic System for Ocular Use." Basicmedical Key Clinical Guides.[Link]

  • Biomedicus. "The Side Effects of Paredrine (Hydroxyamphetamine)." Biomedicus Medical Guides.[Link]

  • ResearchGate. "Application of Cunninghamella Matruchot microbial transformation model in drug metabolization in vitro." Toxicology Letters.[Link]

Sources

Comparative

Assessing the Enantiomeric Purity of 2-(2-Aminopropyl)phenol: A Comprehensive Comparison Guide

The precise determination of enantiomeric purity for chiral primary amines is a critical quality attribute (CQA) in both pharmaceutical development and forensic toxicology. 2-(2-Aminopropyl)phenol (2-APP) —a structural a...

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Author: BenchChem Technical Support Team. Date: April 2026

The precise determination of enantiomeric purity for chiral primary amines is a critical quality attribute (CQA) in both pharmaceutical development and forensic toxicology. 2-(2-Aminopropyl)phenol (2-APP) —a structural analog of hydroxyamphetamine—features an aromatic phenolic ring and an aliphatic primary amine. Because the enantiomers of such amphetamine derivatives often exhibit vastly different pharmacodynamic profiles (e.g., varying affinities for monoamine transporters or trace amine-associated receptors), rigorous stereochemical profiling is mandatory.

This guide objectively compares the performance, mechanistic causality, and experimental execution of the two most robust methodologies for assessing the enantiomeric excess ( ee ) of 2-APP: Direct Separation via Chiral Stationary Phases (CSPs) and Indirect Separation via Chiral Derivatizing Agents (CDAs).

Mechanistic Causality in Separation Strategies

Enantiomers possess identical physicochemical properties in an achiral environment; thus, separation requires the introduction of a chiral selector to create diastereomeric interactions.

Direct Separation (Chiral Stationary Phases)

Direct methods utilize columns packed with immobilized chiral selectors. For primary amines and amphetamine derivatives, polysaccharide-based CSPs —specifically amylose or cellulose tris(phenylcarbamate) derivatives (e.g., Chiralpak AD-H or Chiralcel OD-H)—are the industry standard[1].

  • The Causality of Recognition: Enantiomeric resolution on these phases is driven by a highly specific "three-point interaction" model. The 2-APP enantiomers must physically fit into the chiral helical groove of the polysaccharide (steric inclusion). Once inside, the primary amine and phenolic hydroxyl groups of 2-APP act as hydrogen bond donors/acceptors with the carbamate linkages of the CSP, while the aromatic rings engage in π−π stacking[2].

  • Chromatographic Mode: Supercritical Fluid Chromatography (SFC) is increasingly preferred over normal-phase HPLC for these compounds due to the high diffusivity of supercritical CO2​ , which drastically reduces analysis time[3].

Indirect Separation (Chiral Derivatizing Agents)

When dedicated CSPs are unavailable, or when coupling with highly sensitive mass spectrometry (LC-MS/MS) is required, indirect separation is highly effective. Marfey’s Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) is a classical and robust CDA for amphetamine analogs[4].

  • The Causality of Recognition: The primary amine of 2-APP undergoes a nucleophilic aromatic substitution ( SN​Ar ) reaction, displacing the fluorine atom on the FDAA molecule[5]. This covalent bonding yields stable diastereomers. Because diastereomers possess distinct physicochemical properties (differing hydrophobic profiles and internal hydrogen-bonding networks), they can be baseline-resolved on standard, highly efficient achiral C18 reversed-phase columns[6].

Chiral Separation Strategy Workflow

G Sample 2-(2-Aminopropyl)phenol (Racemic Mixture) Decision Select Separation Strategy Sample->Decision Direct Direct Method (Chiral Stationary Phase) Decision->Direct High Throughput Indirect Indirect Method (Chiral Derivatization) Decision->Indirect No CSP Available CE Capillary Electrophoresis (Chiral Additive) Decision->CE Low Sample Vol HPLC_SFC SFC / HPLC (e.g., Amylose CSP) Direct->HPLC_SFC Deriv Derivatization (Marfey's Reagent) Indirect->Deriv Cyclo Host-Guest Complexation (e.g., HP-β-CD) CE->Cyclo Result1 Enantiomeric Purity Quantification HPLC_SFC->Result1 H-bonding & π-π Interactions Achiral Achiral RP-HPLC (C18 Column) Deriv->Achiral Diastereomer Formation Result2 Enantiomeric Purity Quantification Achiral->Result2 Hydrophobic Interactions Result3 Enantiomeric Purity Quantification Cyclo->Result3 Differential Mobility

Workflow for assessing 2-(2-Aminopropyl)phenol enantiomeric purity via direct and indirect methods.

Quantitative Performance Comparison

The following table summarizes the operational metrics of the primary analytical strategies used for amphetamine derivatives and chiral phenolic amines.

MethodologyColumn / SelectorTypical Resolution ( Rs​ )Analysis TimeSensitivity (LOD)Key AdvantagePrimary Limitation
Direct SFC-UV Chiralpak AD-H (Amylose)1.8 – 3.5< 5 min~0.5 µg/mLExtremely high throughput; low solvent waste.Requires specialized SFC instrumentation.
Direct HPLC-UV Chiralcel OD-H (Cellulose)1.5 – 2.515 – 30 min~0.5 µg/mLSimple normal-phase setup.Longer run times; high organic solvent consumption.
Indirect LC-MS/MS Achiral C18 + Marfey's Reagent2.0 – 4.07 – 10 min< 1.0 ng/mLUnmatched sensitivity; uses standard C18 columns.Requires 60-min sample derivatization step.
Capillary Electrophoresis HP- β -Cyclodextrin1.5 – 2.010 – 20 min~2.0 µg/mLMinimal sample volume required.Lower reproducibility; poor concentration sensitivity.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed with built-in validation checkpoints to guarantee the causality of the results.

Protocol A: Direct Enantiomeric Resolution via SFC-UV

Supercritical Fluid Chromatography (SFC) provides superior resolution per unit time for polar amines compared to normal-phase HPLC[3].

1. Mobile Phase Preparation:

  • Primary Fluid: Supercritical CO2​ .

  • Co-solvent (Modifier): Methanol containing 0.1% (v/v) ammonium hydroxide ( NH4​OH ) or 0.2% diethylamine.

  • Causality Note: The addition of a basic additive is strictly required for basic amines like 2-APP. It masks residual acidic silanols on the silica support of the CSP, preventing secondary ion-exchange interactions that cause severe peak tailing and destroy enantioselectivity[1],[7].

2. Chromatographic Conditions:

  • Column: Chiralpak AD-H (250 × 4.6 mm, 5 µm)[7].

  • Flow Rate: 3.0 to 4.0 mL/min.

  • Backpressure / Temperature: 120 bar / 35 °C.

  • Gradient: Isocratic hold at 10% to 15% co-solvent.

  • Detection: UV at 210 nm or 254 nm.

3. System Suitability Checkpoint: Inject a racemic standard of 2-APP. The system is validated for quantitative ee determination only if the resolution ( Rs​ ) between the two enantiomer peaks is >1.5 and the peak asymmetry factor (tailing factor) is <1.2 . If tailing occurs, increase the basic additive concentration incrementally up to 0.3%[3].

Protocol B: Indirect Enantiomeric Resolution via LC-MS/MS (Marfey's Derivatization)

This method maximizes sensitivity and utilizes ubiquitous achiral columns, making it ideal for biological matrices or trace impurity analysis[8],[6].

1. Sample Derivatization:

  • Aliquot 50 µL of the 2-APP sample (or extracted biological matrix) into a microcentrifuge tube.

  • Add 20 µL of 1M NaHCO3​ . Causality Note: The mildly alkaline environment ensures the primary amine of 2-APP is deprotonated into its nucleophilic free-base form, which is required to attack the FDAA reagent[8].

  • Add 100 µL of 0.1% (w/v) Marfey’s reagent prepared in acetone.

  • Vortex and incubate at 45 °C for 60 minutes to drive the SN​Ar reaction to thermodynamic completion[8],[6].

2. Quenching & Reconstitution:

  • Cool the sample to room temperature.

  • Add 40 µL of 1M HCl. Causality Note: Acidification halts the reaction by protonating any unreacted amines and stabilizes the newly formed diastereomers[8].

  • Evaporate to dryness under a gentle stream of nitrogen at 45 °C, then reconstitute in 100 µL of initial mobile phase.

3. LC-MS/MS Analysis:

  • Column: Sub-2 µm core-shell C18 column (e.g., Kinetex 2.6 µm C18)[6].

  • Mobile Phase: Isocratic elution using Methanol:Water (60:40) containing 0.1% formic acid[6].

  • Detection: Electrospray Ionization (ESI) in negative or positive mode, monitoring the specific Multiple Reaction Monitoring (MRM) transitions for the derivatized 2-APP mass.

4. Derivatization Completeness Checkpoint: Monitor the MRM transition for the unreacted 2-APP precursor. A signal >1% of the total ion count indicates incomplete derivatization, which skews quantitative accuracy. If observed, optimize the FDAA-to-analyte molar ratio or extend the incubation time.

References

  • LCGC International. "Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC." Chromatographyonline.com. Available at: [Link][3]

  • Restek. "Analysis of Amphetamines by LC-MS/MS for High-Throughput Urine Drug Testing Labs." Restek.com. Available at: [Link][8]

  • National Institutes of Health (PMC). "Rapid Quantitative Chiral Amphetamines Liquid Chromatography-Tandem Mass Spectrometry Method in Plasma and Oral Fluid with a Cost-effective Chiral Derivatizing Reagent." Nih.gov. Available at: [Link][6]

  • Agilent Technologies. "Separation of Enantiomers of Amphetamine-Related Drugs and Their Structural Isomers." Agilent.com. Available at: [Link][7]

  • Journal of the Pharmaceutical Society of Korea. "Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases." Yakhak.org. Available at: [Link][2]

  • Oxford Academic. "Enantiomeric Determination of Amphetamine and Methamphetamine in Urine by Precolumn Derivatization with Marfey's Reagent." Oup.com. Available at:[Link][4]

  • ScienceDirect. "Indirect chromatographic approach for enantioselective analysis of chiral environmental pollutants." Doi.org. Available at: [Link][5]

Sources

Safety & Regulatory Compliance

Safety

2-(2-Aminopropyl)phenol proper disposal procedures

As a Senior Application Scientist, I understand that the safe handling of active pharmaceutical ingredients and their intermediate compounds is paramount to both laboratory integrity and environmental safety. 2-(2-Aminop...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I understand that the safe handling of active pharmaceutical ingredients and their intermediate compounds is paramount to both laboratory integrity and environmental safety. 2-(2-Aminopropyl)phenol (CAS: 87835-14-1) is a biologically active aminophenol derivative[1]. Due to its specific structural characteristics—combining a reactive phenolic hydroxyl group with a primary aliphatic amine—it presents distinct acute toxicity and environmental hazards that require strict operational and disposal protocols[2].

This guide provides a self-validating, step-by-step methodology for the operational handling, spill containment, and terminal disposal of 2-(2-Aminopropyl)phenol, ensuring your laboratory exceeds standard compliance.

Physicochemical Profile & Hazard Assessment

Understanding the chemical properties of 2-(2-Aminopropyl)phenol is the foundational step in risk mitigation. Aminophenols are generally harmful if swallowed or inhaled, and they are highly toxic to aquatic life with long-lasting environmental effects[3].

Property / HazardSpecificationOperational Implication
CAS Number 87835-14-1Unique identifier required for hazardous waste manifesting[1].
Molecular Formula C9H13NOContains nitrogen; combustion will yield toxic NOx gases[1],[4].
Molecular Weight 151.21 g/mol Essential for stoichiometric calculations during chemical neutralization[1].
Physical State SolidHigh risk of airborne particulate generation and combustible dust formation[3].
Primary Hazards Acute Toxicity, Aquatic ToxicityRequires strict isolation from municipal drains and water courses[3],[5].

Operational Safety & Pre-Disposal Handling

Before any disposal event occurs, operational handling must be optimized to prevent accidental exposure. Every protocol must be grounded in the causality of the chemical's behavior.

  • Engineering Controls: Always handle 2-(2-Aminopropyl)phenol within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood.

    • Causality: Aminophenol derivatives can form combustible dusts when aerosolized. Local exhaust ventilation prevents the accumulation of these particulates below their lower explosive limit (LEL) and protects the user from inhalation toxicity,[3].

  • Personal Protective Equipment (PPE):

    • Respiratory Protection: Use a NIOSH-approved N95/P95 (US) or Type P1/P2 (EU EN 143) particulate respirator if handling bulk powders outside a containment system.

    • Dermal Protection: Nitrile gloves (minimum 0.11 mm thickness) and a fully buttoned lab coat are required.

    • Causality: The phenolic moiety can facilitate rapid dermal absorption, leading to systemic toxicity[3].

    • Ocular Protection: Safety goggles with side shields conforming to EN166 or ANSI Z87.1.

Spill Response & Containment Workflow

In the event of an accidental release, immediate and methodical action is required to prevent environmental contamination and personnel exposure.

  • Step 1: Isolation and Evacuation. Immediately evacuate unnecessary personnel from the immediate area. Ensure the room's HVAC system is not recirculating contaminated air[3].

  • Step 2: PPE Verification. Responders must don appropriate respiratory and dermal protection before approaching the spill[4].

  • Step 3: Mechanical Collection (Dust-Free). Use a dedicated chemical spill kit.

    • Crucial Technique: Do NOT dry sweep. Dry sweeping aerosolizes the toxic powder, exponentially increasing the inhalation and explosion hazard. Instead, gently cover the spill with damp absorbent pads or carefully shovel the material into a compatible container using non-sparking tools,[5].

  • Step 4: Surface Decontamination. Wash the affected area with a mild detergent and water, absorbing the liquid with spill pads.

    • Causality: Residual aminophenols can oxidize over time, leaving stubborn, potentially toxic residues on laboratory benchtops[4].

  • Step 5: Containment. Place all collected waste and contaminated PPE into a robust, sealable hazardous waste container[5].

Terminal Disposal Procedures

2-(2-Aminopropyl)phenol must never be disposed of in standard municipal waste or flushed down the sink. Discharge into the environment must be strictly avoided due to its severe aquatic toxicity,[3].

Solid Waste Disposal:

  • Transfer the sealed waste container to the laboratory's central hazardous waste accumulation area.

  • Label the container clearly: "Hazardous Waste: Toxic Solid - 2-(2-Aminopropyl)phenol (Aminophenol Derivative)".

  • Contract a licensed hazardous waste disposal facility. The mandated method of destruction is high-temperature incineration equipped with a chemical scrubber.

    • Causality: Incineration completely breaks down the aromatic ring and amine group. The chemical scrubber is absolutely necessary to capture and neutralize the nitrogen oxides (NOx) generated during the combustion of the amine moiety[4].

Liquid Waste (Solvent Mixtures):

  • If the chemical is dissolved in an organic solvent (e.g., methanol, DMSO), collect it in a designated, chemically compatible carboy (typically High-Density Polyethylene, HDPE).

  • Do not mix with incompatible materials such as strong oxidizing agents, strong acids, or strong bases[6].

  • Dispose of via a licensed contractor for solvent incineration[3].

Mandatory Visualization: Spill & Disposal Workflow

G A Spill or Waste Generation 2-(2-Aminopropyl)phenol B Ventilate Area & Don Appropriate PPE A->B C Mechanical Collection (Avoid Dust Formation) B->C Containment Phase D Seal in Compatible Hazardous Waste Container C->D E Label as Toxic/ Aquatic Hazard D->E F High-Temperature Incineration (Licensed Facility) E->F Final Destruction

Workflow for the containment and terminal disposal of 2-(2-Aminopropyl)phenol.

References

  • [3] Harper College / Sigma-Aldrich. "4-Aminophenol - Safety Data Sheet". Available at: [Link]

  • [4] Carl ROTH. "Safety Data Sheet: 4-Aminophenol". Available at: [Link]

  • [5] Astech Ireland. "Safety Data Sheet: 4-Aminophenol". Available at: [Link]

  • [6] Biochem Chemopharma. "SAFETY DATA SHEET SDS/MSDS 2-AMINOPHENOL". Available at: [Link]

Sources

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